1-(5-Fluoro-2-methylphenyl)cyclopentanamine

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(5-Fluoro-2-methylphenyl)cyclopentanamine (CAS 1540833-62-2): Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the date of this document, 1-(5-Fluoro-2-methylphenyl)cyclopentanamine is a novel chemical entity with limited to no specific data available in published literature or public databases. This guide has been constructed as a predictive and instructional framework based on established principles of organic synthesis, medicinal chemistry, and the known properties of structurally analogous compounds. The protocols and hypotheses presented herein are intended to serve as a scientifically-grounded starting point for researchers.

Introduction: Unpacking the Therapeutic Potential of a Novel Scaffold

1-(5-Fluoro-2-methylphenyl)cyclopentanamine represents a unique chemical scaffold combining three key structural motifs of high interest in modern drug discovery: a cyclopentanamine core, a methyl-substituted phenyl ring, and a strategically placed fluorine atom. While this specific molecule is not extensively documented, its constituent parts suggest significant potential for modulation of biological targets, particularly within the central nervous system (CNS).

• The Arylcycloalkylamine Core: This framework is a cornerstone of numerous biologically active compounds, including anesthetics (e.g., Ketamine) and stimulants. The cyclopentyl group offers a constrained, lipophilic structure that can enhance binding to protein targets.

• The Role of Fluorine in Medicinal Chemistry: The introduction of fluorine into drug candidates is a widely employed strategy to enhance metabolic stability, binding affinity, and lipophilicity.[1] The carbon-fluorine bond is exceptionally strong and can shield adjacent positions from oxidative metabolism, potentially prolonging the compound's half-life in vivo.[1] Furthermore, fluorine's high electronegativity can alter the pKa of nearby functional groups and create favorable interactions within protein binding pockets.[2]

• Substitution Pattern: The ortho-methyl and meta-fluoro substitution on the phenyl ring provides a specific electronic and steric profile that can fine-tune selectivity and potency for its intended biological target.

This guide provides a comprehensive overview of a plausible synthetic pathway, a projected analytical profile, and a hypothesis on the potential biological activities of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, drawing parallels from closely related and well-studied molecules.

Proposed Synthetic Routes and Methodologies

The synthesis of N-aryl amines is a well-established field in organic chemistry. Two primary, high-yield strategies are proposed for the synthesis of the target compound: Palladium-catalyzed Buchwald-Hartwig amination and classical reductive amination.

Primary Synthetic Route: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[3][4] This method is often favored for its high functional group tolerance and excellent yields. The proposed reaction involves the coupling of cyclopentanamine with 1-bromo-5-fluoro-2-methylbenzene.

Figure 1: Proposed workflow for Buchwald-Hartwig amination.

Experimental Protocol (Hypothetical):

• Vessel Preparation: To a dry, oven-baked Schlenk flask, add cesium carbonate (1.4 mmol), palladium(II) acetate (0.02 mmol), and a suitable phosphine ligand such as BINAP (0.04 mmol).

• Reagent Addition: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon). Add anhydrous toluene (5 mL), followed by 1-bromo-5-fluoro-2-methylbenzene (1.0 mmol) and cyclopentanamine (1.2 mmol) via syringe.

• Reaction: Degas the resulting mixture by bubbling nitrogen through it for 10-15 minutes. Seal the flask and heat the reaction mixture to 110 °C with vigorous stirring for 12-24 hours, monitoring progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the solvent in vacuo. Purify the crude residue by flash column chromatography on silica gel to yield the final product.

Alternative Synthetic Route: Reductive Amination

Reductive amination is a classic and robust method for forming amines from carbonyl compounds.[5][6] This two-step, one-pot process involves the formation of an imine intermediate from a ketone and an amine, followed by its reduction to the target amine.

Figure 2: Proposed workflow for Reductive Amination.

Experimental Protocol (Hypothetical):

• Imine Formation: Dissolve 5-fluoro-2-methylphenyl cyclopentyl ketone (1.0 mmol) and ammonium acetate (5.0 mmol) in anhydrous methanol (10 mL) in a round-bottom flask. Stir the mixture at room temperature for 1-2 hours.

• Reduction: Cool the solution in an ice bath and add sodium cyanoborohydride (1.5 mmol) portion-wise, ensuring the temperature remains below 20 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 24 hours.

• Workup: Carefully quench the reaction by the slow addition of 2M HCl. Remove the methanol under reduced pressure.

• Extraction: Make the aqueous residue basic (pH > 10) with 6M NaOH and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous potassium carbonate, filter, and concentrate in vacuo. The resulting crude amine can be purified by distillation or column chromatography.

Physicochemical and Analytical Profile

The precise physicochemical properties of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine must be determined empirically. However, based on its structure and data from analogous compounds, a predictive profile can be established.[7][8]

Property	Predicted Value / Expected Data	Rationale / Methodology
Molecular Formula	C₁₂H₁₆FN	Based on structural components.
Molecular Weight	193.26 g/mol	Calculated from the molecular formula.
Predicted pKa	9.5 - 10.5	The electron-withdrawing fluorine atom on the phenyl ring is expected to slightly decrease the basicity of the amine compared to a non-fluorinated analogue (pKa ~10.5-11.0).[9]
Predicted LogP	3.0 - 3.5	The fluorine atom increases lipophilicity (LogP) compared to its hydrogen counterpart. The overall structure is moderately lipophilic.[8]
¹H NMR	Multiplets in aromatic (δ 6.8-7.2), aliphatic (δ 1.5-2.5), and a singlet for the methyl group (δ ~2.2). A broad singlet for the amine proton.	Standard characterization for organic molecules.[10]
¹³C NMR	Signals expected for 12 distinct carbons, including aromatic carbons showing C-F coupling.	Confirms carbon skeleton and presence of fluorine.[10]
Mass Spectrometry	Expected M+H⁺ ion at m/z 194.1343	High-resolution mass spectrometry (HRMS) to confirm elemental composition.[11]
Purity (HPLC)	>95% (post-purification)	Standard technique for assessing purity of research compounds.

Potential Biological Activity and Applications

The structure of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine bears a resemblance to psychoactive substances, particularly monoamine releasing agents and reuptake inhibitors like fluorinated amphetamines.[12][13] Therefore, it is hypothesized that this compound may interact with monoamine transporters.

Hypothesized Mechanism of Action: The primary biological targets for this class of compounds are often the transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT). Interaction with these transporters can lead to stimulant, entactogenic, or antidepressant-like effects. The specific fluorine and methyl substitution pattern will be critical in determining its potency and selectivity profile across these transporters.

Figure 3: Hypothesized interaction with monoamine transporters.

Potential Research Applications:

• CNS Drug Discovery: As a novel scaffold for developing selective ligands for DAT, SERT, or NET, potentially leading to new treatments for ADHD, depression, or other neurological disorders.

• Tool Compound in Neuroscience: A well-characterized compound could serve as a pharmacological tool to probe the function of monoamine systems.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of this compound would provide valuable data on how substitutions on the phenyl ring and cycloalkyl group affect transporter affinity and selectivity.[2]

Safety and Handling

As a novel, uncharacterized chemical, 1-(5-Fluoro-2-methylphenyl)cyclopentanamine should be handled with extreme caution. It should be treated as a potentially potent, biologically active compound.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Handling: Handle only in a well-ventilated fume hood. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

A full Safety Data Sheet (SDS) should be consulted if available from a commercial supplier, or a preliminary one should be drafted based on the known hazards of analogous compounds before synthesis.

Conclusion

1-(5-Fluoro-2-methylphenyl)cyclopentanamine is a novel compound with a promising chemical architecture for applications in drug discovery and neuroscience research. While empirical data is currently lacking, this guide provides a robust, scientifically-defensible framework for its synthesis, characterization, and potential biological evaluation. The proposed synthetic routes—Buchwald-Hartwig amination and reductive amination—are reliable methods that should provide access to this molecule for further study. The predictive analytical and pharmacological profiles suggest a compound with potential CNS activity, warranting investigation as a modulator of monoamine transporters. Researchers undertaking the study of this molecule are advised to proceed with caution, employing the principles and protocols outlined in this guide as a foundation for their work.

References

Sources

• 1. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 2. unthsc-ir.tdl.org [unthsc-ir.tdl.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. iris.unito.it [iris.unito.it]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Analytical characterization of bioactive N-benzyl-substituted phenethylamines and 5-methoxytryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 3-Fluoroamphetamine - Wikipedia [en.wikipedia.org]
• 13. Locomotor and discriminative stimulus effects of fluorinated analogs of amphetamine and methamphetamine in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Incorporation of Fluorine in 1-Arylcyclopentylamines: A Technical Guide for Drug Discovery Professionals

Introduction: The 1-Arylcyclopentylamine Scaffold and the Transformative Role of Fluorine

The 1-arylcyclopentylamine framework is a privileged scaffold in modern medicinal chemistry, particularly for agents targeting the central nervous system (CNS). Its rigid, three-dimensional structure allows for precise orientation of the aryl and amine functionalities, facilitating interactions with a variety of biological targets. However, the optimization of drug candidates based on this scaffold often encounters challenges related to metabolic stability, blood-brain barrier (BBB) penetration, and target affinity. The strategic incorporation of fluorine into the aryl moiety has emerged as a powerful tool to address these challenges, fine-tuning the physicochemical and pharmacological properties of these molecules.[1][2]

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the chemical structure, synthesis, and properties of 1-arylcyclopentylamines with fluorine substitution. We will delve into the rationale behind fluorine incorporation, provide detailed synthetic protocols, and discuss the impact of this strategic modification on key drug-like properties.

The Influence of Fluorine Substitution on Physicochemical Properties: A Causal Analysis

The introduction of fluorine, the most electronegative element, into the aryl ring of a 1-arylcyclopentylamine induces significant changes in its electronic and steric properties. These modifications, in turn, have a profound impact on the molecule's lipophilicity, basicity (pKa), and metabolic stability, all of which are critical determinants of a drug's pharmacokinetic and pharmacodynamic profile.

Modulation of Lipophilicity (LogP)

A common misconception is that fluorination universally increases lipophilicity. While the substitution of a hydrogen atom with a fluorine atom on an aromatic ring does generally increase the lipophilicity (LogP), the effect is nuanced and dependent on the substitution pattern. This increased lipophilicity can enhance membrane permeability and improve penetration across the blood-brain barrier.[3] However, the introduction of multiple fluorine atoms or a trifluoromethyl group can sometimes lead to a decrease in lipophilicity. Careful consideration of the desired lipophilicity profile is therefore crucial in the design of fluorinated 1-arylcyclopentylamines.

Tuning Basicity (pKa)

The strong electron-withdrawing nature of fluorine significantly influences the basicity of the cyclopentylamine nitrogen. By pulling electron density away from the amine, fluorine substitution lowers the pKa, making the amine less basic. This reduction in basicity can be advantageous in several ways. A lower pKa can reduce unwanted interactions with off-target biological molecules and can also influence the compound's absorption and distribution properties. The magnitude of the pKa shift is dependent on the position and number of fluorine substituents on the aryl ring.[4]

Enhancing Metabolic Stability

One of the most significant advantages of incorporating fluorine is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong and resistant to oxidative metabolism by cytochrome P450 enzymes. By placing fluorine atoms at positions on the aryl ring that are susceptible to hydroxylation, metabolic degradation can be effectively blocked. This leads to a longer half-life, increased bioavailability, and a more predictable pharmacokinetic profile.[5]

Synthesis of Fluorinated 1-Arylcyclopentylamines: A Step-by-Step Protocol

The most common and efficient method for the synthesis of 1-arylcyclopentylamines is the reductive amination of the corresponding 1-arylcyclopentanone. This one-pot reaction involves the formation of an imine intermediate from the ketone and an amine, followed by its reduction to the desired amine.

Workflow for the Synthesis of 1-(4-Fluorophenyl)cyclopentanamine

Sources

• 1. Fluorinated molecules as drugs and imaging agents in the CNS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. mdpi.com [mdpi.com]

Strategic Fluorination of Phenylcyclopentanamine Scaffolds: A Physicochemical Optimization Guide

Topic: Physicochemical properties of fluorinated phenylcyclopentanamines Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Pharmacophore Context

The phenylcyclopentanamine scaffold—characterized by a cyclopentane ring bearing both an amine and a phenyl substituent—represents a privileged structure in medicinal chemistry. It serves as the core for psychostimulants (e.g., cypenamine ), sigma-1 receptor ligands (e.g., carbetapentane analogs), and NMDA receptor antagonists.

However, the unsubstituted scaffold often suffers from suboptimal physicochemical properties: excessive basicity (leading to poor blood-brain barrier penetration), rapid metabolic clearance via ring hydroxylation, and conformational flexibility that reduces target selectivity.

This guide details the strategic incorporation of fluorine atoms to modulate these properties. By leveraging the unique stereoelectronic effects of fluorine (the "fluorine effect"), researchers can fine-tune pKa, lipophilicity (LogD), and metabolic stability without significantly altering the steric footprint of the molecule.

Physicochemical Modulation: The Fluorine Effect[1][2][3][4][5][6][7]

Basicity (pKa) Modulation

The primary amine in phenylcyclopentanamine typically exhibits a pKa of ~9.5–10.5. At physiological pH (7.4), this species is >99.9% protonated, limiting passive diffusion across the Blood-Brain Barrier (BBB).[1]

The Strategy: Incorporate fluorine at the

- or -position relative to the amine.[2][1]

• Mechanism: The strong electronegativity of fluorine exerts an electron-withdrawing inductive effect (-I) through the

  -framework.[1] This destabilizes the protonated ammonium cation, thereby lowering the pKa.

• Magnitude:

  • -Fluorination: Typically lowers pKa by 1.5 – 2.5 units.[1]
  • -Fluorination: Typically lowers pKa by 0.5 – 1.0 units.[1]

  • Gem-difluorination: Can lower pKa by >3 units, potentially rendering the amine non-basic (depending on distance).[1]

Table 1: Representative pKa Shifts in Cyclic Amines upon Fluorination (Data extrapolated from established trends in pyrrolidine/piperidine analogs [1, 2])

Substitution Pattern	Approx. pKa Shift ( pKa)	Impact on % Neutral Fraction at pH 7.4
Unsubstituted (Ref)	0.0 (Baseline ~9.[1]8)	~0.4%
-Fluoro (cis/trans)	-1.8	~20%
-Difluoro	-3.2	~80%
-Fluoro	-0.8	~2.5%
4-Fluorophenyl	-0.2 (Negligible)	~0.4%

Expert Insight: Lowering the pKa to the 7.5–8.5 range is often the "sweet spot" for CNS drugs, balancing solubility (protonated form) with permeability (neutral form).

Lipophilicity (LogP vs. LogD)

Fluorine is often described as lipophilic, but its effect on LogD (distribution coefficient at pH 7.[1]4) is non-monotonic due to competing polarity and basicity effects.

• Aromatic Fluorination (Phenyl ring): Increases LogP (C-F is more lipophilic than C-H).[1] Useful for increasing hydrophobic collapse in the binding pocket.

• Aliphatic Fluorination (Cyclopentane ring):

  • Monofluorination: Often decreases LogP slightly due to the introduction of a strong dipole moment (C-F bond).

  • Basicity Correction: Because fluorination lowers pKa, it increases the concentration of the neutral species at pH 7.4. Therefore, even if intrinsic lipophilicity (LogP) drops, the effective lipophilicity (LogD) often increases , improving membrane permeability.

Conformational Control: The Gauche Effect

In cyclopentane rings, fluorine does not act merely as a steric block; it dictates conformation through the gauche effect .

• Theory: The C–F bond prefers to be gauche to vicinal electron-donating bonds (like C–H or C–N) rather than anti-periplanar.[1] This is due to

  hyperconjugation.[1]

• Application:

  • In 2-fluorocyclopentanamines, the relative stereochemistry (cis vs. trans) of the F and NH2 groups will force the ring into a specific "envelope" or "twist" pucker.

  • This "locks" the phenyl group vector, potentially reducing the entropic penalty of binding to a receptor.

Metabolic Stability Engineering

The phenylcyclopentanamine scaffold is susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes.

Major Metabolic Soft Spots:

• Phenyl Ring: Para-hydroxylation (CYP2D6/3A4).[1]

• Cyclopentane Ring: Benzylic oxidation (C1/C2) or remote oxidation (C3/C4).[1]

The Fluorine Blockade: Replacing a C-H bond with C-F increases metabolic stability due to:

• Bond Strength: C-F (~116 kcal/mol) is stronger than C-H (~99 kcal/mol).[1]

• Transition State Energy: The high oxidation potential of fluorine destabilizes the radical cation intermediate formed during P450 oxidation.

Diagram 1: Strategic Fluorination Decision Tree

Caption: Decision matrix for applying fluorination to solve specific DMPK and potency liabilities.

Experimental Protocols

Synthesis of Fluorinated Analogs (General Approach)

Note: Specific routes depend on substitution patterns. This is a generalized robust workflow.

• Starting Material: Begin with the corresponding fluorinated cyclopentanone or phenyl-cyclopentanone.[1]

• Reductive Amination:

  • Reagent: Sodium triacetoxyborohydride (STAB) or NaCNBH3.[1]

  • Solvent: DCE or MeOH.[1]

  • Critical Step: Control pH to prevent defluorination (elimination of HF), which is a risk with

    -fluoro ketones.[1]

• Deoxyfluorination (Late-Stage):

  • Use DAST or Deoxo-Fluor on hydroxy-phenylcyclopentanamine precursors.[1]

  • Warning: This often leads to rearrangement or elimination.[1] Early-stage introduction (step 1) is preferred.[1]

pKa Determination (Potentiometric Titration)

Standard Protocol for rapid screening.[1]

• Instrument: Sirius T3 or equivalent potentiometric titrator.

• Preparation: Dissolve 1-3 mg of compound in 0.15 M KCl (aq). If insoluble, use a co-solvent method (MeOH/Water ratios: 20%, 30%, 40%) and extrapolate to 0% organic.

• Titration: Titrate from pH 2.0 to pH 12.0 using 0.5 M KOH and 0.5 M HCl.

• Analysis: Use the Bjerrum plot to determine the inflection point.

• Validation: Use Quinine (pKa 8.5) as a standard control.[1]

Microsomal Stability Assay

Protocol to verify the "Metabolic Blockade."

• System: Pooled Human Liver Microsomes (HLM) (0.5 mg/mL protein).[1]

• Substrate: 1 µM test compound.

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).[1]

• Incubation: 37°C for 0, 15, 30, and 60 minutes.

• Quench: Ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: LC-MS/MS. Monitor disappearance of parent peak.

• Calculation:

  [1]

Diagram 2: Experimental Profiling Workflow

Caption: Step-by-step workflow for validating the physicochemical improvements of the scaffold.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1] Link

• Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: amine basicity. ChemMedChem, 2(8), 1100-1115.[1] Link[1]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Link[1]

• Hagmann, W. K. (2008).[1] The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369.[1] Link[1]

• Linclau, B., et al. (2016). Fluorination of cyclic amines: a systematic study of the effect on pKa and lipophilicity.

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link[1]

Sources

• 1. Cypenamine - Wikipedia [en.wikipedia.org]
• 2. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Lipophilicity and Partitioning Dynamics of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine: A Technical Guide for Drug Development

Executive Summary

In the preclinical development of centrally acting therapeutics, a molecule’s lipophilicity dictates its pharmacokinetic destiny—governing absorption, target affinity, and blood-brain barrier (BBB) penetration. 1-(5-Fluoro-2-methylphenyl)cyclopentanamine is a substituted arylcyclopentylamine. Because it features both a highly hydrophobic core and an ionizable primary amine, its partitioning behavior cannot be represented by a single metric.

As a Senior Application Scientist, I approach the physicochemical characterization of such compounds through the causal relationship between molecular structure and environmental pH. This whitepaper establishes the theoretical framework and provides self-validating, step-by-step experimental protocols for determining the true lipophilic profile (LogP and LogD) of this molecule.

Structural Causality: The Interplay of pKa, LogP, and LogD

To accurately measure lipophilicity, we must first understand the structural forces driving it. The molecule consists of three key domains:

• The Cyclopentyl-Phenyl Core: Provides a massive lipophilic surface area, driving the baseline partition coefficient (LogP) upward.

• Fluoro and Methyl Substitutions: The highly electronegative fluorine atom increases hydrophobicity and metabolic stability, while the ortho-methyl group provides steric bulk that restricts phenyl ring rotation, further enhancing lipid solubility.

• The Primary Amine (Ionizable Center): According to predictive models, the basic amine has a pKa of ~9.50 [1].

Because the pKa (9.50) is significantly higher than physiological pH (7.4), the Nernst partition law dictates that the molecule exists predominantly in its protonated (ionized) state in the bloodstream.

The LogD vs. LogP Mathematical Derivation

Lipophilicity is not static; it is pH-dependent.

• LogP measures the partitioning of the neutral, un-ionized species. Based on fragment-based estimations, the theoretical LogP is approximately 3.7 .

• LogD measures the net partitioning of all species at a specific pH.

Using the Henderson-Hasselbalch relationship, we can calculate the physiological LogD at pH 7.4:

This drastic drop from 3.7 to 1.6 illustrates why experimental conditions must be rigorously controlled.

Diagram 1: Interplay of pKa, pH, and lipophilicity (LogP vs. LogD) for the target compound.

Quantitative Data Summary

Before initiating wet-lab protocols, establishing expected baseline values is critical for identifying experimental artifacts (such as micro-emulsions or column degradation).

Parameter	Predicted/Calculated Value	Method / Source
Molecular Weight	193.26 g/mol	Structural Calculation
pKa (Amine)	9.50 ± 0.20	[1]
LogP (Neutral Species)	~3.7	Fragment Estimation / [2]
LogD (pH 7.4)	~1.6	Calculated /

Experimental Methodologies: Self-Validating Protocols

To capture both LogD and LogP accurately, we employ two distinct methodologies. The Shake-Flask method is utilized for physiological LogD, while the HPLC method is optimized for the intrinsic LogP.

Protocol A: Shake-Flask Method (OECD 107) for LogD (pH 7.4)

The strictly applies to pure substances dispersed between two pure solvents. Because 1-(5-Fluoro-2-methylphenyl)cyclopentanamine is amphiphilic, it can act as a surfactant, creating micro-emulsions that artificially inflate the aqueous concentration.

Step-by-Step Workflow:

• Phase Pre-saturation: Vigorously stir n-octanol and 0.1 M phosphate buffer (pH 7.4) together for 24 hours. Causality: This ensures mutual saturation, preventing volume shifts during the actual experiment.

• Sample Solubilization: Dissolve the test compound in the pre-saturated buffer to a concentration of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  M to obey the Nernst partition law.

• Equilibration: Combine the aqueous and octanol phases in glass vials at three different volume ratios (1:1, 1:2, and 2:1). Shake mechanically at 25°C ± 1°C for 1 hour.

• Phase Separation (Critical Step): Centrifuge the vials at 3000 rpm for 15 minutes. Causality: Centrifugation is mandatory to break invisible micro-emulsions that would otherwise contaminate the aqueous phase with lipid-bound drug.

• Quantification: Extract aliquots from both phases and analyze via LC-MS/MS.

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Self-Validating Check: Calculate the mass balance. The total mass of the compound recovered from both phases must be within 95-105% of the initial input mass. A loss indicates adsorption to the glass vial, invalidating the run. Furthermore, the calculated LogD across the three different solvent ratios must fall within a range of ± 0.3 units.

Protocol B: HPLC Method (OECD 117) for Intrinsic LogP

For highly lipophilic amines, the is preferred as it eliminates emulsion artifacts and requires minimal sample[2][3]. The retention time on a C18 reverse-phase column directly correlates with the compound's partition coefficient.

Step-by-Step Workflow:

• Mobile Phase Preparation: Prepare an isocratic mixture of Methanol/Water. Causality: To measure the true LogP, the amine must be entirely un-ionized. The aqueous phase must be buffered to a pH of at least 11.5 (two units above the pKa of 9.50) using ammonium hydroxide[3][4].

• Reference Calibration: Inject six reference compounds with known LogP values (e.g., toluene, bromobenzene, DDT) to construct a calibration graph.

• Isocratic Elution: Inject the test compound. Record its retention time (

  ). Inject thiourea to determine the column dead time ( ).

• Capacity Factor Calculation: Calculate the capacity factor

  [2].

• LogP Interpolation: Interpolate the LogP of the compound using the linear regression of

  vs. LogP from the reference compounds.

Self-Validating Check: The calibration curve of the reference compounds must yield a linear correlation coefficient (

) . Injecting a known basic verification compound (e.g., aniline) must yield a calculated LogP within log units of its literature value.

Diagram 2: Experimental workflow for OECD 117 HPLC determination of LogP.

Conclusion

The lipophilic assessment of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine requires an acute awareness of its basicity. Relying solely on a theoretical LogP of ~3.7 will drastically overestimate its physiological tissue partitioning, as the molecule exists primarily in its ionized form at pH 7.4 (LogD ~1.6). By deploying the OECD 107 Shake-Flask method with rigorous centrifugation for LogD, and the OECD 117 HPLC method with high-pH buffering for LogP, development teams can generate robust, artifact-free data to accurately model BBB penetration and target receptor kinetics.

References

• OECD Test Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method. Organisation for Economic Co-operation and Development.

• OECD Test Guideline 107: Partition Coefficient (n-octanol/water): Shake Flask Method. Organisation for Economic Co-operation and Development.

• ChemicalBook: 1-(5-Fluoro-2-methylphenyl)cyclopentanamine Physicochemical Properties (Predicted pKa).

• ECETOC Technical Report: Appendix B: Measurement of Partitioning (KOW). European Centre for Ecotoxicology and Toxicology of Chemicals.

• NCBI / PMC: Prediction of the n-Octanol/Water Partition Coefficients of Basic Compounds Using Multi-Parameter QSRR Models Based on IS-RPLC Retention Behavior in a Wide pH Range.

Sources

• 1. 1-(5-Fluoro-2-methylphenyl)cyclopentanamine CAS#: 1344100-98-6 [m.chemicalbook.com]
• 2. oecd.org [oecd.org]
• 3. Prediction of the n-Octanol/Water Partition Coefficients of Basic Compounds Using Multi-Parameter QSRR Models Based on IS-RPLC Retention Behavior in a Wide pH Range - PMC [pmc.ncbi.nlm.nih.gov]
• 4. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]

The Strategic Introduction of Fluorine in Phencyclidine Analogs: A Technical Guide to Bioisosteric Modification and Pharmacological Evaluation

Abstract

Phencyclidine (PCP), a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist, has a storied history, from its initial development as a dissociative anesthetic to its widespread recreational use and its role as a pharmacological tool to model psychosis.[1][2] The unique mechanism of action of PCP, involving the blockade of the NMDA receptor ion channel, has spurred decades of research into its analogs for potential therapeutic applications, including neuroprotection and the treatment of depression.[3][4] This in-depth technical guide explores the rationale, synthesis, and pharmacological evaluation of fluorine-containing bioisosteres of phencyclidine analogs. The strategic replacement of hydrogen with fluorine can profoundly alter a molecule's physicochemical properties, including metabolic stability and receptor binding affinity.[5][6] This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the medicinal chemistry strategies, detailed experimental protocols for synthesis and pharmacological characterization, and an analysis of the structure-activity relationships (SAR) of these novel compounds.

Introduction: The Rationale for Fluorinating Phencyclidine Analogs

Phencyclidine exerts its primary pharmacological effects by binding to a specific site within the ion channel of the NMDA receptor, effectively blocking the influx of cations and inhibiting glutamatergic neurotransmission.[1][7] The NMDA receptor itself is a complex heterotetrameric ligand-gated ion channel that plays a crucial role in synaptic plasticity, learning, and memory.[8][9] Its activation requires the binding of both glutamate and a co-agonist, typically glycine or D-serine.[9][10]

The introduction of fluorine as a bioisostere for hydrogen is a well-established strategy in medicinal chemistry to modulate a drug's properties.[5][6] Fluorine's high electronegativity and small van der Waals radius (1.35 Å, similar to hydrogen's 1.2 Å) allow for its substitution with minimal steric hindrance.[11] The strong carbon-fluorine bond can block sites of oxidative metabolism, thereby increasing the metabolic stability and bioavailability of a compound.[12][13] Furthermore, the electron-withdrawing nature of fluorine can alter the acidity or basicity of nearby functional groups and influence ligand-receptor interactions.[11][14]

In the context of PCP analogs, fluorination of the aromatic ring is hypothesized to:

• Enhance Metabolic Stability: By replacing a hydrogen atom on the phenyl ring with fluorine, a common site of hydroxylation by cytochrome P450 (CYP) enzymes can be blocked, potentially leading to a longer half-life and improved pharmacokinetic profile.[12][13]

• Modulate Receptor Affinity and Selectivity: The electronic perturbations caused by the fluorine atom can alter the binding affinity of the ligand for the PCP site on the NMDA receptor. It may also influence binding to off-target sites, such as sigma (σ) receptors and the dopamine transporter (DAT), for which PCP has some affinity.[15]

• Fine-tune Pharmacological Activity: Changes in receptor binding and pharmacokinetics can translate to altered in vivo effects, potentially leading to compounds with improved therapeutic indices or novel pharmacological profiles, such as rapid-acting antidepressants.[4][16]

This guide will delve into the practical aspects of designing, synthesizing, and evaluating these promising compounds.

Medicinal Chemistry: Synthesis of Aryl-Fluorinated Phencyclidine Analogs

The synthesis of aryl-fluorinated PCP analogs typically follows a convergent strategy, culminating in the formation of the key C-C bond between the fluorinated aromatic ring and the cyclohexyl moiety. A common and effective method involves the Grignard reaction of a fluorinated phenylmagnesium halide with 1-piperidinocyclohexanecarbonitrile (PCC).[1][17]

Experimental Protocol: Synthesis of 1-[1-(4-fluorophenyl)cyclohexyl]piperidine (4-F-PCP)

This protocol is adapted from the method described by Ogunbadeniyi and Adejare (2002).[1]

Step 1: Preparation of 1-Piperidinocyclohexanecarbonitrile (PCC)

• To a solution of sodium bisulfite (11.5 g, 0.11 mol) in 25 mL of water, add cyclohexanone (9.8 g, 0.1 mol).

• In a separate flask, prepare a solution of sodium cyanide (5.4 g, 0.11 mol) and piperidine (8.5 g, 0.1 mol) in 20 mL of water.

• Add the sodium cyanide and piperidine solution to the cyclohexanone mixture and stir the reaction overnight at room temperature.

• Filter the resulting white crystalline solid, wash with water, and dry under vacuum to yield 1-piperidinocyclohexanecarbonitrile (PCC).

Step 2: Grignard Reaction and Formation of 4-F-PCP

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings (1.7 g, 0.068 mol) and a few crystals of iodine in 10 mL of anhydrous tetrahydrofuran (THF).

• Add a solution of 4-bromofluorobenzene (3.0 g, 0.017 mol) in 15 mL of anhydrous THF dropwise to initiate the formation of the Grignard reagent.

• Once the Grignard reagent formation is complete, add a solution of PCC (3.26 g, 0.017 mol) in 15 mL of anhydrous THF dropwise.

• Stir the reaction mixture overnight at room temperature.

• Carefully quench the reaction with water and extract the product with diethyl ether (3 x 20 mL).

• Combine the ether extracts and extract with 2N HCl (3 x 20 mL).

• The aqueous acidic layer is then basified with a suitable base (e.g., NaOH) and the product is extracted with diethyl ether.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification can be achieved by column chromatography or recrystallization to afford pure 1-[1-(4-fluorophenyl)cyclohexyl]piperidine.

Diagram of the Synthetic Pathway for 4-F-PCP

Caption: Workflow for a competitive radioligand binding assay.

In Vivo Characterization

In vivo studies are crucial for assessing the overall pharmacological effects of fluorinated PCP analogs, including their behavioral profile and potential therapeutic efficacy.

3.2.1. Locomotor Activity

PCP and its analogs typically induce hyperlocomotion at lower doses. [18]This can be assessed using an open-field test.

• Procedure: Individually place rodents in an open-field arena and record their locomotor activity (e.g., distance traveled, rearing frequency) over a set period after administration of the test compound or vehicle.

3.2.2. Drug Discrimination

Drug discrimination studies are a sensitive measure of the subjective effects of a drug. [17][19]

• Procedure: Train animals to press one of two levers to receive a reward (e.g., food pellet) after being administered either PCP or saline. Once the discrimination is learned, test the fluorinated analog to see which lever the animal presses, thus indicating whether it has PCP-like subjective effects.

3.2.3. In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals. [2][7]

• Procedure: Implant a microdialysis probe into a brain region of interest (e.g., prefrontal cortex, striatum). After recovery, perfuse the probe with artificial cerebrospinal fluid and collect dialysate samples. Analyze the samples for neurotransmitter content (e.g., dopamine) using HPLC following administration of the fluorinated PCP analog.

Structure-Activity Relationships (SAR) and Pharmacological Profile

The substitution of fluorine on the phenyl ring of PCP can have a significant impact on its pharmacological profile. While a comprehensive quantitative SAR study for a wide range of fluorinated analogs is still emerging, some key observations can be made.

Table 1: Comparative Pharmacological Data of Selected PCP Analogs

Compound	NMDA Receptor (PCP Site) Kᵢ (nM)	Dopamine Transporter (DAT) Kᵢ (nM)	Sigma-1 Receptor Kᵢ (nM)	Sigma-2 Receptor Kᵢ (nM)
Phencyclidine (PCP)	~5-50	~150-250	~150-300	~136
4-F-PCP	Data not consistently available	Data not consistently available	Data not consistently available	Data not consistently available
3-F-PCP	Retains PCP-like activity	Data not consistently available	Data not consistently available	Data not consistently available
2-F-PCP	Data not consistently available	Data not consistently available	Data not consistently available	Data not consistently available

Note: The available literature lacks a systematic comparison of the binding affinities of the positional isomers of fluoro-PCP at these key targets. The data for PCP is compiled from various sources and can vary depending on the experimental conditions. [1][9][15] Studies have shown that 1-(1-(4-fluorophenyl)cyclohexyl)piperidine (4'-F-PCP) exhibits psychomotor, rewarding, and reinforcing properties in rodents, suggesting a PCP-like abuse potential. [14][18]Interestingly, 4-F-PCP has also demonstrated rapid and sustained antidepressant-like effects in mouse models of depression, similar to ketamine. [4][16] Research on other arylcyclohexylamines suggests that the position of the substituent on the aromatic ring is critical. For example, with methoxy-substituted PCP analogs, the 3-methoxy derivative (3-MeO-PCP) has a higher affinity for the NMDA receptor than the 4-methoxy derivative (4-MeO-PCP). [20]It is plausible that a similar trend exists for the fluoro-substituted analogs, where the electronic properties of the substituent in the meta position are more favorable for binding to the PCP site.

Metabolic Stability and Pharmacokinetics

A primary motivation for incorporating fluorine into drug candidates is to enhance their metabolic stability. [12][21]The major routes of PCP metabolism involve hydroxylation of the cyclohexyl and phenyl rings, as well as N-dealkylation of the piperidine ring, primarily mediated by CYP enzymes. [13][22] By placing a fluorine atom on the aromatic ring, the C-H bond that would typically be a target for hydroxylation is replaced with a much stronger C-F bond, which is resistant to this metabolic transformation. [12][15]This can lead to:

• Reduced First-Pass Metabolism: Less of the drug is metabolized in the liver before reaching systemic circulation, leading to higher bioavailability.

• Longer Plasma Half-Life: The rate of clearance of the drug from the body is reduced.

The specific CYP isoforms involved in the metabolism of fluorinated PCP analogs have not been extensively studied. However, based on the metabolism of other aryl-fluorinated compounds, it is likely that enzymes from the CYP2D6 and CYP3A4 subfamilies play a role. [13][23]

Diagram of PCP Metabolism and the Effect of Fluorination

Caption: Fluorination can block CYP450-mediated aromatic hydroxylation.

Future Directions and Conclusion

Fluorine-containing bioisosteres of phencyclidine analogs represent a promising area of research for the development of novel central nervous system agents. The ability of fluorine to modulate key drug properties such as metabolic stability and receptor affinity provides a powerful tool for medicinal chemists.

While compounds like 4-F-PCP have shown interesting preclinical activity, further research is needed to fully elucidate the structure-activity relationships of this class of compounds. A systematic evaluation of the ortho-, meta-, and para-fluorinated isomers, including their binding affinities for the NMDA receptor, sigma receptors, and monoamine transporters, is a critical next step. Additionally, detailed pharmacokinetic and metabolic profiling of these compounds will be essential for their further development.

This technical guide has provided a framework for the synthesis and evaluation of these compounds, from the initial chemical synthesis to in-depth pharmacological characterization. By applying these methodologies, researchers can continue to explore the therapeutic potential of fluorinated phencyclidine analogs and contribute to the development of the next generation of drugs for neurological and psychiatric disorders.

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Introduction: The Strategic Importance of Fluorinated Intermediates in Modern Drug Discovery

An In-Depth Technical Guide to the Commercial Sourcing and Quality Control of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, a Key Pharmaceutical Intermediate

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, with fluorinated compounds representing a significant portion of newly approved pharmaceuticals.[1][2] The unique properties of fluorine, such as its high electronegativity and small atomic size, can profoundly influence a molecule's metabolic stability, binding affinity, and bioavailability.[2] 1-(5-Fluoro-2-methylphenyl)cyclopentanamine is a prime example of a fluorinated intermediate with significant potential in the synthesis of novel therapeutics. Its structure combines a fluorinated phenyl ring with a cyclopentanamine moiety, making it a valuable building block for creating complex molecular architectures.

This guide serves as a technical resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of the commercial landscape for sourcing 1-(5-Fluoro-2-methylphenyl)cyclopentanamine. We will delve into the nuances of its availability, which primarily relies on custom synthesis, and outline a robust framework for its quality control and analytical characterization.

Commercial Availability and Sourcing Strategy: Navigating the Custom Synthesis Landscape

A thorough search of the chemical supplier landscape reveals that 1-(5-Fluoro-2-methylphenyl)cyclopentanamine is not a readily available, off-the-shelf compound. Its sourcing, therefore, necessitates a custom synthesis approach. The most direct and viable synthetic route to this amine is through the chemical reduction of its nitrile precursor, 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carbonitrile (CAS No. 2113012-21-6).

Consequently, identifying reliable suppliers of this key nitrile intermediate is the critical first step in obtaining the target amine. The following table provides a list of potential commercial suppliers for 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carbonitrile, who may also offer custom synthesis services to convert the nitrile to the desired amine.

Table 1: Potential Commercial Suppliers of 1-(5-Fluoro-2-methylphenyl)cyclopentane-1-carbonitrile (CAS No. 2113012-21-6)

Supplier	Website	Notes
BLDpharm		Lists the nitrile precursor and offers custom synthesis services.[3]

Note: The availability and custom synthesis capabilities of the listed suppliers should be confirmed directly with the company.

The typical synthetic transformation from the nitrile to the primary amine involves reduction, a standard process in organic chemistry. Common reducing agents for this purpose include lithium aluminum hydride (LiAlH₄), catalytic hydrogenation (e.g., using Raney nickel or palladium on carbon), or other hydride reagents. The choice of method will depend on the desired scale, cost, and purity requirements.

The Cornerstone of Drug Development: Rigorous Quality Control of Pharmaceutical Intermediates

The quality of a pharmaceutical intermediate directly impacts the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[3][4] Therefore, a stringent quality control (QC) framework is not merely a regulatory requirement but a fundamental scientific necessity. For a custom-synthesized intermediate like 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, a multi-faceted QC strategy is essential.

Key Pillars of Intermediate Quality Control:

• Starting Material Control: The quality of the final intermediate is intrinsically linked to the purity of its starting materials.[3][4] In this case, a comprehensive analysis of the precursor, 1-(5-fluoro-2-methylphenyl)cyclopentane-1-carbonitrile, is paramount. This includes confirming its identity, purity (typically via HPLC and/or GC), and the absence of any impurities that could interfere with the reduction reaction or be carried through to the final product.

• In-Process Control (IPC): Monitoring the chemical transformation at critical junctures is crucial for ensuring the reaction proceeds as expected and for identifying any potential deviations.[5] For the reduction of the nitrile to the amine, IPCs could include monitoring the disappearance of the starting material and the appearance of the product by techniques like thin-layer chromatography (TLC) or HPLC.

• Final Product Testing and Specification: The final isolated 1-(5-Fluoro-2-methylphenyl)cyclopentanamine must be rigorously tested to ensure it meets pre-defined specifications for identity, purity, and impurity profile. This comprehensive testing is the final gatekeeper of quality before the intermediate is used in the next synthetic step.

The following diagram illustrates a typical workflow for the custom synthesis and quality control of a pharmaceutical intermediate like 1-(5-Fluoro-2-methylphenyl)cyclopentanamine.

Caption: Custom Synthesis and Quality Control Workflow.

Analytical Methodologies for the Characterization of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine

A combination of spectroscopic and chromatographic techniques is essential for the unambiguous identification and purity assessment of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine.[6]

Core Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the molecular structure of the compound. The chemical shifts, splitting patterns, and integration of the signals provide a detailed map of the proton and carbon environments within the molecule. For this specific compound, ¹⁹F NMR would also be crucial to confirm the presence and location of the fluorine atom.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, further confirming its identity. High-resolution mass spectrometry (HRMS) can provide the elemental composition, offering an even higher degree of confidence. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful for both identifying and quantifying the main component and any impurities.[7][8]

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for determining the purity of pharmaceutical intermediates.[7] A validated HPLC method can separate the target compound from starting materials, by-products, and other impurities, allowing for accurate quantification of purity (often expressed as area percent).

• Gas Chromatography (GC): For volatile compounds, GC is an excellent alternative to HPLC for purity determination. Given the amine functionality, derivatization may sometimes be employed to improve chromatographic performance.

Exemplary Experimental Protocol: Purity Determination by HPLC

Objective: To determine the purity of a batch of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine using reverse-phase HPLC with UV detection.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

• Sample: 1-(5-Fluoro-2-methylphenyl)cyclopentanamine dissolved in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a concentration of ~1 mg/mL.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	10
  20	90
  25	90
  25.1	10

  | 30 | 10 |

Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (diluent) to ensure the baseline is clean.

• Inject the prepared sample solution.

• Integrate the peaks in the resulting chromatogram.

• Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Acceptance Criteria: The purity of the main peak should be ≥ 98.0% (or as per pre-defined specification).

Conclusion: A Strategic Approach to Sourcing a Key Intermediate

1-(5-Fluoro-2-methylphenyl)cyclopentanamine represents a valuable, yet non-standard, pharmaceutical intermediate. Its acquisition requires a strategic approach centered on the custom synthesis from its readily available nitrile precursor. For researchers and drug development professionals, success in utilizing this building block hinges on a partnership with a capable chemical supplier who can not only perform the synthesis but also provide a robust analytical data package to support the quality of the material. By implementing the rigorous quality control and analytical methodologies outlined in this guide, scientists can ensure the integrity of their starting materials, a critical factor in the successful and efficient development of new medicines.

References

• Five Key Elements of Pharmaceutical Intermediate Quality Control. (2025, October 15). Google Cloud.
• Pharma Intermediates 7 Must-Know Tips for Quality Control. (2024, July 16). Protheragen.
• Pharma Intermediates: The Importance of Quality and Essential Factors. (2024, September 6). Protheragen.
• Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions. (2024, December 23). PYG Lifesciences.
• Identifying Amines: Principles and Practical Methods. Iran Silicate Industries.
• Different Types of Quality Control in Pharmaceutical Industry. (2025, December 11). Qualityze.
• Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. (2020, January 11). PubMed.
• Method for the determination of aromatic amines in workplace air using gas chromatography. (2020, October 9). Publisso.
• Method of analysis of amine by mass spectrometry. Google Patents.
• Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC.
• Fluorine-containing pharmaceuticals approved by the FDA in 2020: Synthesis and biological activity. ScienceDirect.
• Fluorinated Drugs Approved by the FDA (2016–2022). (2023, September 1). Encyclopedia.pub.

Sources

• 1. 2113012-21-6|1-(5-Fluoro-2-methylphenyl)cyclopentane-1-carbonitrile|BLD Pharm [bldpharm.com]
• 2. 1343795-78-7 Cas No. | N-(5-Fluoro-2-methylbenzyl)cyclopentanamine | Matrix Scientific [matrixscientific.com]
• 3. C-[1-(2-Fluoro-phenyl)-cyclopentyl]-methylamine | CAS 378247-87-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. 1-(Methoxycarbonyl)cyclopropanecarboxylic acid (CAS NO:113020-21-6) | 1-(Methoxycarbonyl)cyclopropanecarboxylic acid Manufacturer and Suppliers | Scimplify [scimplify.com]
• 5. chemscene.com [chemscene.com]
• 6. buyersguidechem.com [buyersguidechem.com]
• 7. 113020-21-6|1-(Methoxycarbonyl)cyclopropanecarboxylic acid|BLD Pharm [bldpharm.com]
• 8. Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents [thno.org]

Protocols & Analytical Methods

High-Yield Synthesis of Amide Derivatives from 1-(5-Fluoro-2-methylphenyl)cyclopentanamine

Executive Summary & Chemical Context

The synthesis of amide derivatives from 1-(5-Fluoro-2-methylphenyl)cyclopentanamine presents a distinct synthetic challenge due to severe steric hindrance. The target amine features an

-tertiary carbon embedded within a cyclopentyl ring, further shielded by an ortho-methyl group on the adjacent phenyl ring. Standard peptide coupling conditions often fail or proceed sluggishly due to this steric bulk, leading to high rates of recovered starting material[1].

To successfully acylate this arylcycloalkylamine scaffold, the electrophilicity of the carbonyl partner must be maximized. This application note details three field-proven, causality-driven protocols—ranging from brute-force acyl chloride generation to highly tuned catalytic active-ester formations—designed to overcome steric shielding and deliver high-purity amide derivatives.

Mechanistic Causality: Overcoming Steric Shielding

When reacting a sterically hindered amine, the transition state of the nucleophilic attack is highly crowded. If the electrophile (the activated carboxylic acid) is not sufficiently reactive, the activation energy barrier becomes insurmountable at room temperature.

• Acyl Chloride Generation: Converts the carboxylic acid into an acyl chloride, the most electrophilic carbonyl species. While highly effective for simple acids, it is unsuitable for substrates with acid-sensitive functional groups or chiral centers prone to epimerization[2].

• EDC / DMAP / HOBt Catalysis: For electron-deficient or hindered amines, standard carbodiimide (EDC) coupling is insufficient. The addition of 4-Dimethylaminopyridine (DMAP) acts as an acyl transfer catalyst. EDC and HOBt first form an active ester; DMAP then attacks this ester to form a highly reactive acyliminium ion intermediate , which is significantly more susceptible to attack by hindered amines[1],[3].

• HATU / DIPEA Activation: HATU generates an OAt (7-azabenzotriazole) active ester. The critical advantage here is the nitrogen atom in the triazole ring, which provides a neighboring group effect via intramolecular hydrogen bonding, effectively guiding the hindered amine to the carbonyl carbon and accelerating aminolysis[4].

Decision Matrix for Coupling Strategies

Caption: Decision matrix for selecting the optimal amide coupling strategy for hindered amines.

Quantitative Comparison of Acylation Strategies

The following table summarizes the expected performance of various coupling systems when applied to

-tertiary cycloalkylamines based on established literature parameters[1],[2].

Coupling Strategy	Reagent Equivalents (Acid : Amine : Reagent : Base)	Typical Solvent	Reaction Time	Expected Yield	Epimerization Risk
Acyl Chloride (In situ)	1.2 : 1.0 : 1.5 (SOCl₂) : 3.0 (TEA)	DCM / THF	2 - 4 hours	85 - 95%	High
EDC / DMAP / HOBt	1.2 : 1.0 : 1.5 (EDC) : 1.5 (DMAP)	Acetonitrile / DMF	24 - 48 hours	60 - 80%	Moderate
HATU / DIPEA	1.2 : 1.0 : 1.2 (HATU) : 3.0 (DIPEA)	DMF / NMP	12 - 24 hours	70 - 90%	Low

Experimental Workflows & Protocols

Protocol A: Acyl Chloride (Schotten-Baumann Variant)

Optimal for simple, robust aliphatic or aryl carboxylic acids lacking chiral

-centers.

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under argon, dissolve the carboxylic acid (1.2 eq) in anhydrous Dichloromethane (DCM) (0.2 M).

• Add a catalytic amount of DMF (1-2 drops), followed by the dropwise addition of Oxalyl Chloride or Thionyl Chloride (1.5 eq) at 0 °C.

• Stir at room temperature for 2 hours. Self-Validation: The cessation of gas evolution (CO₂, CO, HCl) indicates complete conversion to the acyl chloride.

• Concentrate the mixture under reduced pressure to remove excess reagent, then redissolve the crude acyl chloride in anhydrous DCM.

• Coupling: In a separate flask, dissolve 1-(5-Fluoro-2-methylphenyl)cyclopentanamine (1.0 eq) and Triethylamine (TEA) (3.0 eq) in DCM at 0 °C.

• Add the acyl chloride solution dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench & Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash with 1M HCl, brine, dry over Na₂SO₄, and concentrate.

Protocol B: EDC / DMAP / HOBt Catalytic Amidation

Optimal for functionalized carboxylic acids where acyl chlorides cause degradation[1],[3].

Step-by-Step Methodology:

• Preparation: Dissolve the carboxylic acid (1.2 eq) in anhydrous Acetonitrile or DMF (0.1 M) under argon.

• Reagent Addition: Add EDC·HCl (1.5 eq), HOBt (0.2 eq, catalytic), and DMAP (1.5 eq). Stir for 15 minutes to allow the formation of the highly reactive acyliminium intermediate[1].

• Amine Addition: Add 1-(5-Fluoro-2-methylphenyl)cyclopentanamine (1.0 eq) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

• Heating: Due to the steric bulk of the amine, heat the reaction to 50 °C for 24–48 hours.

• Workup: Dilute with Ethyl Acetate (EtOAc), wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. Dry and purify via flash chromatography.

Protocol C: HATU-Mediated Coupling

The gold standard for complex or chiral carboxylic acids, utilizing the neighboring group effect of the HOAt leaving group[4].

Step-by-Step Methodology:

• Pre-activation: Dissolve the carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M). Add DIPEA (3.0 eq) and stir at room temperature for 30 minutes. Self-Validation: A distinct color change (often to a pale yellow/orange) indicates the formation of the OAt active ester[4].

• Coupling: Add the hindered amine (1.0 eq) to the activated ester solution.

• Stir at room temperature for 24 hours. If TLC indicates stalled progression, elevate the temperature to 40 °C.

• Workup: Pour the mixture into a large volume of water/brine (1:1) to precipitate the crude amide or extract heavily with EtOAc to remove DMF. Wash with 1M LiCl (aq) to remove residual DMF and tetramethylurea byproducts.

Mechanistic Reaction Pathways

Caption: Mechanistic pathways for the acylation of hindered arylcycloalkylamines.

Self-Validating Systems & Quality Control

To ensure the trustworthiness of the synthesis, the following self-validating analytical checks must be performed:

• Thin-Layer Chromatography (TLC): The starting amine will typically stain strongly with Ninhydrin (appearing as a purple/pink spot) and will have a low

  in non-polar solvent systems. The resulting amide will be Ninhydrin-negative, UV-active (due to the fluorophenyl ring), and will migrate significantly higher (higher ) in systems like 30% EtOAc/Hexanes.

• LC-MS Analysis: Confirm the presence of the product by identifying the

  and adducts. The 5-fluoro isotope pattern is monoisotopic, but the mass accuracy will definitively separate the amide from unreacted acid or active ester intermediates.

• ¹H-NMR Spectroscopy:

  • Disappearance: The broad singlet corresponding to the primary amine protons (

    , typically ~1.5–2.0 ppm) will vanish.

  • Appearance: A new downfield signal corresponding to the amide proton (

    ) will appear, usually as a broad singlet or doublet between 7.0 and 8.5 ppm.

  • Shift: The multiplet signals of the cyclopentyl protons adjacent to the nitrogen will experience a slight downfield shift due to the electron-withdrawing nature of the newly formed amide bond.

References

• Ghosh, A. K., & Shahabi, D. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 63, 152719. Available at:[Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Available at:[Link]

• Giesler, A., et al. (2025). Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs). Molecules, 30(22), 4452. Available at:[Link]

Sources

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amide synthesis by acylation [organic-chemistry.org]
• 3. Design and Synthesis of Novel Candidate CK1δ Proteolysis Targeting Chimeras (PROTACs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HATU | 148893-10-1 | Benchchem [benchchem.com]

Application Note: Protocols for Reductive Amination of Sterically Hindered Primary Amines

Executive Summary

Reductive amination is the cornerstone of amine synthesis in drug discovery. However, when applied to sterically hindered primary amines (e.g., tert-butylamine, adamantylamine, or amines with

-quaternary centers) reacting with hindered ketones, standard protocols using Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride often fail.

The failure mode is kinetic: steric bulk prevents the nucleophilic attack required to form the hemiaminal intermediate, or thermodynamic: the equilibrium favors the starting materials rather than the imine.

This guide provides two field-proven protocols designed specifically to overcome this "Steric Wall":

• The Titanium(IV) Isopropoxide Protocol (Method A): The "nuclear option" for the most difficult substrates, utilizing Lewis acid activation and water scavenging.

• The Acid-Promoted STAB Protocol (Method B): A modified Abdel-Magid method for moderately hindered systems.

Mechanistic Insight: The Titanium Advantage

In hindered systems, the formation of the imine (

) is the rate-determining bottleneck. Standard conditions (MeOH, pH 5-6) are often insufficient to drive this equilibrium.

Titanium(IV) isopropoxide [Ti(OiPr)

] acts as a dual-function reagent:

• Lewis Acid: Coordinates to the carbonyl oxygen, increasing electrophilicity.

• Dehydrating Agent: Irreversibly scavenges water produced during condensation, driving the equilibrium toward the imine/enamine species.

Pathway Visualization

Figure 1: The Titanium-mediated pathway.[1] Note that Ti(OiPr)4 acts as a thermodynamic sink for water, pushing the reaction through the steric bottleneck.

Method A: The Titanium(IV) Isopropoxide Protocol

Best For: Highly hindered ketones (e.g., camphor, substituted acetophenones) + hindered amines (t-butyl, adamantyl). Reference: Based on Bhattacharyya (1995) and Mattson (1990).

Reagents & Equipment[2][3][4][5][6][7]

• Titanium(IV) isopropoxide (Ti(OiPr)

  ): 1.25 – 2.0 equivalents. Note: Handle under inert atmosphere; viscous liquid.

• Reducing Agent: Sodium Borohydride (NaBH

  ).[1][2][3][4]

• Solvent: Absolute Ethanol (EtOH) or THF (anhydrous).

• Quench: 2M Aqueous Ammonia (

  ) or 1M NaOH.

Step-by-Step Protocol

• Complexation (The "Aging" Step):

  • In a flame-dried flask under Nitrogen/Argon, combine the Amine (1.0 - 1.2 equiv) and Ketone (1.0 equiv).

  • Add Ti(OiPr)

    (1.25 equiv) neat.

  • Critical: Stir the mixture at ambient temperature for 6–12 hours .

  • Observation: The solution will likely turn viscous and yellow/orange. This indicates the formation of the titanium-imine complex.

  • Note: For extremely unreactive substrates, heat to 40-50°C during this phase.

• Dilution:

  • Dilute the viscous mixture with absolute Ethanol (approx. 5-10 mL per mmol of substrate).

• Reduction:

  • Cool the reaction vessel to 0°C (ice bath).

  • Add NaBH

    (1.5 equiv) portion-wise. Caution: Exothermic hydrogen evolution.

  • Allow the mixture to warm to room temperature and stir for 2–4 hours.

• The "Anti-Emulsion" Workup (Crucial):

  • The Problem: Adding water directly creates a gelatinous Titanium oxide slime that is impossible to filter.

  • The Solution: Pour the reaction mixture into 2M Aqueous Ammonia (approx. 20 mL per mmol).

  • Stir vigorously for 20 minutes. The titanium will precipitate as a filterable white solid (TiO

    ).

  • Filter through a pad of Celite.[5] Wash the pad with Dichloromethane (DCM) or Ethyl Acetate.

  • Dry the organic filtrate over

    and concentrate.

Method B: The Acid-Promoted STAB Protocol

Best For: Moderately hindered amines; acid-sensitive substrates where Ti(IV) is too harsh. Reference: Modified from Abdel-Magid (1996).

Reagents

• Sodium Triacetoxyborohydride (STAB): 1.5 – 2.0 equivalents.

• Additive: Glacial Acetic Acid (AcOH).

• Solvent: 1,2-Dichloroethane (DCE) or THF.[6][7]

Step-by-Step Protocol

• Imine Pre-formation (Optional but Recommended):

  • Combine Ketone (1.0 equiv) and Amine (1.1 equiv) in DCE.

  • Add Acetic Acid (1.0 - 2.0 equiv). The acid is catalytic for imine formation but stoichiometric amounts help buffer the hindered amine.

  • Stir for 30–60 mins.

• Reduction:

  • Add STAB (1.5 equiv) in one portion.

  • Stir at room temperature under Nitrogen.

  • Duration: Hindered substrates often require 16–24 hours. Monitor by LCMS.

• Workup:

  • Quench with saturated aqueous

    (gas evolution).

  • Extract with DCM.

Comparative Analysis of Reducing Agents

Feature	Sodium Borohydride (NaBH )	Sodium Cyanoborohydride (NaCNBH )	Sodium Triacetoxyborohydride (STAB)
Reactivity	High (Reduces ketones and imines)	Low (Selective for imines at pH 6)	Moderate (Selective for imines)
Steric Tolerance	Excellent (Small hydride)	Good	Poor (Bulky acetoxy groups)
Toxicity	Low	High (Generates HCN)	Low
Use with Ti(IV)	Recommended (Bhattacharyya)	Compatible (Mattson)	Not recommended (Steric clash)
Protocol Choice	Method A (Hardest substrates)	Legacy methods	Method B (General purpose)

Troubleshooting Guide

Scenario 1: No conversion of starting material.

• Diagnosis: The imine is not forming.

• Fix: Switch to Method A . The Ti(IV) acts as a water scavenger.[2] If already using Method A, heat the neat mixture of Amine/Ketone/Ti(OiPr)

  to 60°C before adding the solvent and reducing agent.

Scenario 2: Imine formed, but reduction failed.

• Diagnosis: The reducing agent is too bulky (STAB) or the imine is too sterically shielded.

• Fix: Use NaBH

  (smallest nucleophile). Ensure the reduction step runs for at least 4 hours.

Scenario 3: Terrible emulsion during workup (Method A).

• Diagnosis: Incomplete hydrolysis of the Titanium alkoxides.

• Fix: Add 1M NaOH until pH > 12. This solubilizes the titanium as titanates or forces rapid precipitation. Alternatively, add 10% triethanolamine to chelate the titanium into a water-soluble complex.

References

• Bhattacharyya, S. (1995). "Reductive alkylation of dimethylamine using titanium(IV) isopropoxide and sodium borohydride: an efficient, safe, and convenient method for the synthesis of N,N-dimethylated tertiary amines."[2] Journal of Organic Chemistry, 60(15), 4928–4929.[2]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][4][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862.[1]

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[1] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[1][2][8] Journal of Organic Chemistry, 55(8), 2552–2554.[1][2]

• Neidigh, K. A., Avery, M. A., et al. (1998). "Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[2]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. designer-drug.com [designer-drug.com]
• 3. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Sciencemadness Discussion Board - Titanium Isopropoxide Reductive Amination - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. semanticscholar.org [semanticscholar.org]

Incorporating 1-arylcyclopentylamines into fragment-based drug design

Application Note: Incorporating 1-Arylcyclopentylamines into Fragment-Based Drug Design (FBDD)

-rich amine scaffolds to enhance ligand efficiency and selectivity.

Executive Summary

Fragment-Based Drug Design (FBDD) has historically relied heavily on flat, aromatic-rich libraries. While these libraries are easy to synthesize, they often yield "flat" hits that suffer from poor solubility and non-specific binding. This Application Note details the integration of 1-arylcyclopentylamines —a class of rigid,

-enriched scaffolds—into FBDD workflows. Unlike flexible alkyl amines, the cyclopentyl ring restricts conformational entropy, minimizing the penalty upon protein binding. This guide provides a validated protocol for the synthesis, physicochemical characterization, and screening of these fragments, offering a robust vector for "escaping from Flatland" in early-stage discovery.

The Scientific Rationale: Why 1-Arylcyclopentylamines?

Escaping Flatland ( Enrichment)

The correlation between clinical success and the fraction of

hybridized carbons ( ) is well-documented (Lovering et al., 2009). 1-Arylcyclopentylamines introduce a quaternary carbon center and a saturated ring, significantly increasing three-dimensionality compared to standard aniline or benzylamine fragments.

The Gem-Dimethyl Effect & Entropy

The "Thorpe-Ingold" or gem-dimethyl effect is operational in 1,1-disubstituted cyclic systems. The cyclopentyl ring constrains the bond angle at the quaternary center, pre-organizing the aryl and amine vectors into a conformation that often mimics the bioactive state. This reduces the entropic cost (

) required to freeze the ligand in the active site, theoretically improving Ligand Efficiency (LE).

Vector Orthogonality

This scaffold provides three distinct growth vectors:

• The Amine (

  -vector): Primary handle for amide coupling or reductive amination.

• The Aryl Ring (

  -vector): Target for - stacking or halogen bonding; modifiable via standard cross-coupling.

• The Cyclopentyl Ring (

  -vector): A hydrophobic core that fills specificity pockets; amenable to heteroatom substitution (e.g., pyrrolidines) to modulate solubility.

Physicochemical Profile & Library Design

Before synthesis, it is critical to understand the property space.

Property	Value (Approx.)	Impact on FBDD
MW	~161 Da (Parent)	Ideal for fragments (Rule of 3: MW < 300). Allows significant mass for elaboration.
cLogP	2.0 - 2.5	Moderate lipophilicity ensures good membrane permeability but requires solubility checks for high-concentration NMR.
pKa	9.5 - 10.2	The amine is protonated at physiological pH (7.4), making it a key anchor point for Asp/Glu residues in the binding pocket.
PSA	~26	Low polar surface area suggests excellent blood-brain barrier (BBB) permeability (relevant for CNS targets).

Validated Synthesis Protocol: The Curtius Rearrangement Route

While reductive amination is common, it often leads to over-alkylation or impurities difficult to remove from fragment mixtures. The Curtius Rearrangement of 1-arylcyclopentanecarboxylic acids is the "Gold Standard" for generating high-purity primary amines for FBDD libraries.

Strategic Workflow Diagram

Figure 1: The Curtius Rearrangement pathway ensures retention of the quaternary center without racemization (if chiral) and prevents secondary amine formation.[1]

Step-by-Step Protocol

Reagents:

• Starting Material: 1-Phenylcyclopentanecarboxylic acid (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv)

• Solvent: tert-Butanol (

  -BuOH) (Reagent Grade)

• Acid: 4M HCl in Dioxane

Procedure:

• Activation: Dissolve 1-phenylcyclopentanecarboxylic acid (10 mmol) in anhydrous

  -BuOH (50 mL) under atmosphere. Add TEA (12 mmol) followed by dropwise addition of DPPA (11 mmol).

  • Note: DPPA is preferred over

    /Acid Chloride for safety and ease of handling.

• Rearrangement: Heat the mixture to reflux (85°C) for 4–6 hours. Evolution of

  gas indicates the formation of the isocyanate intermediate.

  • Checkpoint: Monitor by TLC/LCMS. The disappearance of acid and appearance of the Boc-protected amine (formed by reaction with

    -BuOH) marks completion.

• Deprotection: Cool the reaction to room temperature. Add 4M HCl in Dioxane (20 mL) and stir for 3 hours to cleave the Boc group.

  • Why? Direct hydrolysis of the isocyanate with water can be messy. Trapping with

    -BuOH to form the Boc-carbamate, then deprotecting, yields a cleaner salt.

• Isolation: Concentrate the solvent in vacuo. Triturate the resulting solid with diethyl ether to remove phosphate byproducts. Filter to collect the 1-phenylcyclopentylamine hydrochloride as a white crystalline solid.

Yield Expectation: >80% Purity: >95% (Essential for NMR screening to avoid false positives from impurities).

Fragment Screening Methodology

Due to the limited solubility of the free base and the moderate affinity of fragments (

typically mM range), Ligand-Observed NMR is the detection method of choice.

Screening Cascade

Figure 2: Screening cascade prioritizing solution-phase NMR for rapid hit identification.

NMR Protocol (STD & WaterLOGSY)

• Sample Prep: Mix fragments in pools of 5–8 compounds (to minimize overlap).

• Concentration: 500

  M fragment / 10 M Protein (50:1 ratio).

• Buffer:

  based phosphate buffer (pH 7.4). Crucial: Avoid amine-based buffers (Tris) which interfere with the amine fragment signals.

• Analysis:

  • STD: Look for magnetization transfer from protein (irradiated) to ligand. 1-arylcyclopentylamines show strong aromatic signals; focus on the cyclopentyl multiplet (1.5 - 2.5 ppm) to confirm binding mode involves the aliphatic ring.

  • WaterLOGSY: Non-binders appear positive (tumbling fast); Binders appear negative (tumbling with protein).

Elaboration Strategies: From Fragment to Lead

Once a hit is identified, the 1-arylcyclopentylamine must be "grown."

• Amide Coupling (The "Easy" Path):

  • React the primary amine with carboxylic acids targeting adjacent sub-pockets.

  • Caution: This converts the basic amine to a neutral amide, potentially losing the critical salt bridge interaction.

• Reductive Amination (The "Maintain Basicity" Path):

  • React with aldehydes +

    .

  • Advantage:[2][3][4] Retains the positive charge (secondary amine) while extending into new vectors.

• Aromatic Substitution (The "Vector" Path):

  • If the initial library included a bromine on the phenyl ring (e.g., 1-(4-bromophenyl)cyclopentylamine), use Suzuki-Miyaura coupling to extend the aryl vector.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009).[5] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. [Link]

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide.[2] New convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205. [Link]

• Erlanson, D. A., et al. (2016). Fragment-to-Lead: Driving Drug Discovery. Journal of Medicinal Chemistry, 59(14), 6581–6592. [Link]

• Meyer, B., & Peters, T. (2003). NMR Spectroscopy Techniques for Screening and Identifying Ligand Binding to Protein Receptors. Angewandte Chemie International Edition, 42(8), 864–890. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. scispace.com [scispace.com]
• 3. longdom.org [longdom.org]
• 4. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 5. lifechemicals.com [lifechemicals.com]

Synthesis of NMDA receptor antagonist libraries using fluorinated scaffolds

Application Note & Protocol

Topic: Synthesis of NMDA Receptor Antagonist Libraries Using Fluorinated Scaffolds

Abstract

The N-methyl-D-aspartate (NMDA) receptor is a critical ionotropic glutamate receptor implicated in numerous neurological disorders, making it a high-value target for therapeutic intervention.[1][2] The development of selective NMDA receptor antagonists has been hampered by challenges related to achieving subtype selectivity and minimizing off-target effects.[1] This application note details a strategic approach to the synthesis of diverse chemical libraries of NMDA receptor antagonists by leveraging the unique properties of fluorinated scaffolds. The strategic incorporation of fluorine into drug candidates can enhance metabolic stability, modulate physicochemical properties like lipophilicity and pKa, and improve binding affinity to the target protein.[3][4] We present a comprehensive guide for researchers, covering the rationale for using fluorinated building blocks, detailed protocols for the synthesis of a core trifluoromethyl-substituted scaffold, and its subsequent diversification using parallel synthesis techniques to rapidly generate a library of potential antagonists. Furthermore, we outline a high-throughput screening workflow to identify and characterize promising lead compounds from the synthesized library.

The Strategic Advantage of Fluorine in NMDA Receptor Antagonist Design

The incorporation of fluorine into small molecules has become a cornerstone of modern medicinal chemistry, with over half of newly approved drugs containing at least one fluorine atom.[4] This is not a coincidence but a result of fluorine's unique ability to fine-tune a molecule's properties in a predictable manner.[4][5]

• Metabolic Stability: The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. Replacing a metabolically labile C-H bond with a C-F bond can block enzymatic oxidation by cytochrome P450 enzymes, thereby increasing the compound's half-life and bioavailability.[3][4][6]

• Binding Affinity and Selectivity: Fluorine's high electronegativity can alter the electron distribution within a molecule, creating favorable interactions—such as dipole-dipole and hydrogen bonds—with amino acid residues in the receptor's binding pocket.[7][8] This can lead to increased potency and selectivity for a specific NMDA receptor subtype (e.g., GluN2B).[9]

• Modulation of Physicochemical Properties: The introduction of fluorine can significantly impact a molecule's lipophilicity (LogP) and acidity/basicity (pKa).[3][5][6] For instance, a trifluoromethyl (CF3) group is highly lipophilic and can enhance a compound's ability to cross the blood-brain barrier, a critical attribute for CNS-targeting drugs. Conversely, strategic placement of fluorine can lower the pKa of nearby amine groups, reducing their basicity and potentially improving oral absorption and reducing off-target ion channel interactions.[3]

Property	Non-Fluorinated Analog (R-CH3)	Fluorinated Analog (R-CF3)	Rationale for Improvement
Metabolic Stability	Susceptible to oxidation	Highly resistant to oxidation	The C-F bond is significantly stronger than the C-H bond, blocking enzymatic attack.[4]
Lipophilicity (LogP)	Lower	Higher	The CF3 group is a strong lipophilic contributor, aiding membrane permeability.[6][7]
Amine Basicity (pKa)	Higher	Lower	The strong electron-withdrawing effect of fluorine reduces the basicity of nearby amines.[3]
Binding Affinity	Baseline	Potentially Increased	Fluorine can engage in unique, favorable interactions within the protein binding site.[3][7]
Table 1. Comparative effects of fluorination on key drug-like properties.

NMDA Receptor Signaling and Antagonist Intervention

NMDA receptors are complex ion channels that require both glutamate and a co-agonist (glycine or D-serine) to activate.[10] Upon activation, the channel opens, allowing an influx of Ca²⁺ and Na⁺, which triggers downstream signaling cascades crucial for synaptic plasticity, learning, and memory.[10] However, excessive activation leads to excitotoxicity, a key factor in neurodegenerative diseases.[1] Antagonists can block this channel, preventing excessive Ca²⁺ influx and its damaging consequences.

Caption: NMDA receptor activation pathway and point of antagonist intervention.

Experimental Workflow: From Synthesis to Screening

The successful development of an NMDA receptor antagonist library requires a systematic and efficient workflow. This involves the synthesis of a versatile core structure, its diversification through parallel chemistry, and subsequent biological evaluation.

Caption: High-level experimental workflow for library synthesis and screening.

Detailed Protocols

Part A: Synthesis of a Versatile Trifluoromethyl-Substituted Core Scaffold

This protocol describes the synthesis of a 2-(trifluoromethyl)quinoxalin-6(1H)-one core, a privileged scaffold known for its biological activities. This scaffold offers two points for diversification (the nitrogen and the aromatic ring) for subsequent library synthesis.

Materials:

• 4,5-diamino-3-hydroxyphenol dihydrochloride

• Ethyl 3,3,3-trifluoro-2-oxopropanoate

• Ethanol (EtOH)

• Hydrochloric Acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 4,5-diamino-3-hydroxyphenol dihydrochloride (10.0 g, 1 equivalent) in ethanol (100 mL).

• Addition of Reactant: To the stirring suspension, add ethyl 3,3,3-trifluoro-2-oxopropanoate (1.1 equivalents) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux (approx. 80°C) and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Causality: The elevated temperature is necessary to drive the condensation and subsequent cyclization to form the quinoxaline ring.

• Workup - Neutralization: After completion, cool the reaction mixture to room temperature. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases and the pH is approximately 7-8. This step neutralizes the HCl formed and any unreacted starting material.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL). The organic layers contain the desired product.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to yield the pure 2-(trifluoromethyl)quinoxalin-6(1H)-one scaffold.

Part B: Protocol for Parallel Library Diversification via Amide Coupling

This protocol outlines the diversification of the core scaffold at the quinoxalinone nitrogen using a 24-well parallel synthesis platform.[11][12][13]

Materials:

• 2-(trifluoromethyl)quinoxalin-6(1H)-one (Core Scaffold)

• A diverse set of 24 carboxylic acids (R-COOH)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous Dimethylformamide (DMF)

• 24-well reaction block with magnetic stirring bars

• Multi-channel pipette

Procedure:

• Prepare Stock Solutions:

  • Scaffold Solution: Prepare a 0.2 M solution of the core scaffold in anhydrous DMF.

  • HATU Solution: Prepare a 0.24 M solution of HATU in anhydrous DMF.

  • DIPEA Solution: Prepare a 0.4 M solution of DIPEA in anhydrous DMF.

• Dispense Carboxylic Acids: To each of the 24 wells in the reaction block, add a unique carboxylic acid (0.1 mmol, 1 equivalent).

• Dispense Reagents via Multi-channel Pipette:

  • To each well, add 500 µL of the Scaffold Solution (0.1 mmol, 1 equivalent).

  • To each well, add 500 µL of the HATU Solution (0.12 mmol, 1.2 equivalents). Causality: HATU is a highly efficient peptide coupling agent that activates the carboxylic acid for rapid amide bond formation.

  • To each well, add 500 µL of the DIPEA Solution (0.2 mmol, 2 equivalents). Causality: DIPEA is a non-nucleophilic base used to neutralize the hexafluorophosphate salt and facilitate the reaction.

• Reaction: Seal the reaction block and stir at room temperature for 12-16 hours.

• Quenching and Workup: After the reaction is complete, quench each well with 1 mL of water. The products can then be extracted using a liquid-liquid extraction plate or purified directly.

• Analysis and Purification: Analyze each well by LC-MS to confirm product formation and assess purity. Purify the library members using parallel high-performance liquid chromatography (HPLC).

High-Throughput Screening (HTS) for Antagonist Activity

Once the library is synthesized and purified, it must be screened for biological activity. A fluorescence-based calcium influx assay is a robust method for high-throughput screening of NMDA receptor antagonists.[14][15][16][17]

Principle: Cells expressing NMDA receptors are loaded with a calcium-sensitive fluorescent dye. When the receptors are activated by glutamate and glycine, Ca²⁺ flows into the cell, causing an increase in fluorescence. An effective antagonist will block this influx and thus prevent the fluorescence increase.

Abbreviated Protocol:

• Cell Plating: Plate HEK293 cells stably expressing the human NMDA receptor subunits (e.g., GluN1/GluN2B) into 384-well microplates.

• Compound Addition: Use an automated liquid handler to dispense compounds from the synthesized library into the wells at a final concentration of 10 µM.

• Dye Loading: Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM).

• Signal Measurement: Place the microplate into a Fluorometric Imaging Plate Reader (FLIPR).

• Agonist Stimulation: Inject a solution of glutamate and glycine into the wells to stimulate the NMDA receptors.

• Data Acquisition: The FLIPR measures the change in fluorescence intensity in real-time. Wells containing active antagonists will show a significantly reduced fluorescence signal compared to control wells.

Case Study: Structure-Activity Relationship (SAR) Analysis

The data from the HTS campaign can be used to build a structure-activity relationship (SAR) model, which helps in identifying the chemical features that are crucial for antagonist activity.[1][10][18][19]

Compound ID	R-Group (from Carboxylic Acid)	% Inhibition @ 10 µM	SAR Insight
L-01	4-Fluorophenyl	85%	Halogen substitution on the phenyl ring is well-tolerated and potent.
L-02	4-Chlorophenyl	88%	Larger halogens may increase potency, possibly through enhanced hydrophobic interactions.
L-03	Phenyl	65%	Unsubstituted phenyl ring is active, but less potent than halogenated analogs.
L-04	4-Methoxyphenyl	72%	Electron-donating groups are also favorable.
L-05	Cyclohexyl	25%	Aliphatic groups are significantly less potent, suggesting an aromatic ring is preferred for binding.
L-06	Thiophen-2-yl	78%	Heteroaromatic rings are effective bioisosteres for the phenyl ring.
Table 2. Hypothetical screening data and initial SAR interpretation for a subset of the library.

This initial SAR suggests that an aromatic or heteroaromatic group with electron-withdrawing or -donating substituents at the para-position is optimal for activity. This information guides the design of the next generation of more potent and selective antagonists.

Conclusion

The use of fluorinated scaffolds provides a powerful strategy for the development of novel NMDA receptor antagonists. By combining rational design based on the advantageous properties of fluorine with the efficiency of parallel synthesis and high-throughput screening, researchers can rapidly explore vast chemical space. This approach accelerates the identification of potent and selective lead compounds, paving the way for the development of new therapeutics for a range of debilitating neurological disorders.

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• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - MDPI. .

• Müller, K., Faeh, C., & Diederich, F. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(5), 637-643.
• Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(10), 1089-1109.

• Fluorinated Building Blocks in Drug Design: Why They Matter - Apollo Scientific. .

• Wiese, M., et al. (2019). Synthesis and pharmacological evaluation of fluorinated benzoannulen-7-amines as GluN2B-selective NMDA receptor antagonists. Journal of Labelled Compounds and Radiopharmaceuticals, 62(8), 354-379.

• Coenen, H. H. (2005). Synthesis of n.c.a. 18F-fluorinated NMDA- and D4-receptor ligands via [18F]fluorobenzenes. Jülich, Forschungszentrum Jülich, Zentralbibliothek.
• Schepmann, D., et al. (2010). Synthesis and NMDA receptor affinity of fluorinated dioxadrol analogues. Bioorganic & Medicinal Chemistry, 18(11), 3845-3855.

• Syntheses and N-methyl-D-aspartate Receptor Antagonist Pharmacology of Fluorinated Arylcycloheptylamines - ResearchGate. .

• Lee, H., et al. (2022). Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway. Molecules and Cells, 45(12), 923-934.
• Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway - Sungkyunkwan University. skku.pure.elsevier.com.

• Structure activity relationship (SAR) studies of arylcycloalkylamines as N-methyl-D-aspartate receptor antagonists - ProQuest. .

• A Quick Introduction to Parallel Synthesis. (2022). Asynt.

• Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway - ResearchGate. .

• Summerfield, C., & Pattison, G. (2025). Which halogen to choose? Comparing the effects of chlorine and fluorineas bioisosteric substituents in drug design. ChemRxiv.

• Quantitative structure activity relationship (QSAR) of competitive N-methyl-D-aspartate (NMDA) antagonists: Molecular Physics. .

• Trifluoromethyl Nitrogen Heterocycles: Synthetic Aspects and Potential Biological Targets. .

• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Journal of Medicinal Chemistry, 61(14), 5832-5880.
• Nagib, D. A., & MacMillan, D. W. (2011). Innate C-H trifluoromethylation of heterocycles.

• A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles - MDPI. .

• Gill, H., et al. (2021). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. Expert Opinion on Drug Discovery, 16(11), 1261-1286.
• A Novel and Efficient Continuous-Flow Route To Prepare Trifluoromethylated N‐Fused Heterocycles for Drug Discovery and - ArODES HES-SO. arodes.hes-so.ch.

• Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks | Request PDF - ResearchGate. .

• Parallel synthesis tools for small molecule drug discovery and medicinal chemistry - YouTube. .

• Parallel Synthesis & High-Throughput Experimentation - SpiroChem. .

• A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. .

• Parallel Synthesis-BioDuro-Global CRDMO, Rooted in Science. .

• Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery | Request PDF - ResearchGate. .

• Assessment of NMDA Receptor Inhibition of Phencyclidine Analogues Using a High-Throughput Drebrin Immunocytochemical Assay - PubMed. pubmed.ncbi.nlm.nih.gov.

• Parallel Synthesis and Library Design. .

• Gatley, J., et al. (2000).
• Identification and characterization of novel NMDA receptor antagonists selective for NR2A- over NR2B-containing receptors - PubMed. pubmed.ncbi.nlm.nih.gov.

• Implementation of a Fluorescence-Based Screening Assay Identifies Histamine H3 Receptor Antagonists Clobenpropit and Iodophenpropit as Subunit-Selective N-Methyl-d-Aspartate Receptor Antagonists - PubMed Central. .

• Cunningham, M. D., & Cunningham, S. M. (1999). High-throughput functional detection of NMDA receptor activity. Methods in Molecular Biology, 128, 179-188.

• High-throughput screening (HTS) | BMG LABTECH. .

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Application Notes and Protocols: Strategic Diversification of the 5-Fluoro-2-methylphenyl Moiety in Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the 5-Fluoro-2-methylphenyl Moiety

The 5-fluoro-2-methylphenyl group is a privileged scaffold in modern medicinal chemistry, frequently incorporated into bioactive molecules to enhance their pharmacological profiles. The strategic placement of the fluorine atom and the methyl group confers a unique combination of electronic and steric properties that can profoundly influence a compound's potency, selectivity, and metabolic stability.[1][2] Fluorine, with its high electronegativity and small van der Waals radius, can modulate pKa, improve metabolic stability by blocking sites of oxidation, and enhance binding affinity through favorable electrostatic interactions.[3][4] The ortho-methyl group can induce a conformational bias in the molecule, which can be crucial for optimal binding to the target protein.

This guide provides a comprehensive overview of strategies to diversify the 5-fluoro-2-methylphenyl moiety in the context of Structure-Activity Relationship (SAR) studies. We will explore a range of synthetic methodologies, from well-established cross-coupling reactions to more nuanced functionalizations, and discuss the rationale behind these choices. The protocols provided are designed to be robust and adaptable, serving as a practical resource for chemists engaged in lead optimization.

I. Core Diversification Strategies: A Mechanistic Overview

The diversification of the 5-fluoro-2-methylphenyl moiety can be broadly categorized into three main approaches:

• Substitution on the Aromatic Ring: Introducing new functional groups at the available positions (C3, C4, and C6) of the phenyl ring.

• Modification of the Methyl Group: Functionalizing the benzylic position to introduce new pharmacophoric elements.

• Bioisosteric Replacement: Replacing the entire 5-fluoro-2-methylphenyl moiety with a surrogate that mimics its key physicochemical properties while offering improved characteristics.

The choice of strategy is dictated by the specific goals of the SAR study, such as improving potency, enhancing selectivity, or optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

II. Substitution on the Aromatic Ring: Expanding Chemical Space

The introduction of substituents onto the phenyl ring is a cornerstone of SAR exploration. The electronic nature and steric bulk of the new group can dramatically alter the molecule's interaction with its biological target.

A. Palladium-Catalyzed Cross-Coupling Reactions: A Workhorse for C-C and C-N Bond Formation

Palladium-catalyzed cross-coupling reactions are indispensable tools for aryl functionalization. The 5-fluoro-2-methylphenyl moiety can be readily diversified using starting materials such as 1-bromo-5-fluoro-2-methylbenzene or the corresponding triflate.

The Suzuki-Miyaura coupling enables the introduction of a wide range of aryl, heteroaryl, and alkyl groups. This reaction is prized for its functional group tolerance and the commercial availability of a vast array of boronic acids and esters.

Conceptual Workflow for Suzuki-Miyaura Coupling:

Caption: Workflow for Suzuki-Miyaura coupling.

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-5-fluoro-2-methylbenzene with Phenylboronic Acid

• Materials:

  • 1-Bromo-5-fluoro-2-methylbenzene (1.0 mmol, 1.0 equiv)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

  • Toluene (5 mL)

  • Water (0.5 mL)

• Procedure:

  • To a dry Schlenk tube, add 1-bromo-5-fluoro-2-methylbenzene, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Evacuate and backfill the tube with argon or nitrogen three times.

  • Add degassed toluene and water.

  • Heat the reaction mixture to 100 °C and stir for 12-18 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

  • Wash with water (2 x 10 mL) and brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, allowing for the introduction of primary and secondary amines, anilines, and a variety of nitrogen-containing heterocycles.

Conceptual Workflow for Buchwald-Hartwig Amination:

Caption: Workflow for Buchwald-Hartwig amination.

Protocol 2: Buchwald-Hartwig Amination of 1-Bromo-5-fluoro-2-methylbenzene with Morpholine

• Materials:

  • 1-Bromo-5-fluoro-2-methylbenzene (1.0 mmol, 1.0 equiv)

  • Morpholine (1.2 mmol, 1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 mmol, 1.5 mol%)

  • Xantphos (0.03 mmol, 3 mol%)

  • Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

  • Toluene (5 mL)

• Procedure:

  • In a glovebox, add Pd₂(dba)₃, Xantphos, and NaOtBu to a dry Schlenk tube.

  • Add toluene, followed by 1-bromo-5-fluoro-2-methylbenzene and morpholine.

  • Seal the tube and heat the reaction mixture to 110 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride (5 mL).

  • Extract with ethyl acetate (3 x 15 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Table 1: Representative Data for Cross-Coupling Reactions on a Fluorinated Phenyl Scaffold

Entry	Starting Material	Coupling Partner	Reaction	Product	Yield (%)	Reference
1	1-Bromo-5-fluoro-2-methylbenzene	4-Methoxyphenylboronic acid	Suzuki	5-Fluoro-4'-methoxy-2-methyl-1,1'-biphenyl	85	[5]
2	1-Bromo-5-fluoro-2-methylbenzene	Piperidine	Buchwald-Hartwig	1-(5-Fluoro-2-methylphenyl)piperidine	92	[6]
3	5-Fluoro-2-methylphenyl triflate	Aniline	Buchwald-Hartwig	N-(5-Fluoro-2-methylphenyl)aniline	88	[6]

B. Ortho-Lithiation: Directed Functionalization

The fluorine atom can act as a weak directing group for ortho-lithiation, allowing for the selective functionalization of the C6 position.[7][8] This strategy provides access to a range of derivatives that are not easily accessible through other methods.

Protocol 3: Ortho-Lithiation and Quenching with an Electrophile

• Materials:

  • 1-Fluoro-4-methylbenzene (1.0 mmol, 1.0 equiv)

  • n-Butyllithium (1.1 mmol, 1.1 equiv, 2.5 M in hexanes)

  • TMEDA (1.1 mmol, 1.1 equiv)

  • Dry THF (5 mL)

  • Electrophile (e.g., dimethylformamide, 1.5 mmol, 1.5 equiv)

• Procedure:

  • To a solution of 1-fluoro-4-methylbenzene and TMEDA in dry THF at -78 °C under argon, add n-butyllithium dropwise.

  • Stir the mixture at -78 °C for 1 hour.

  • Add the electrophile (e.g., DMF) and stir for another hour at -78 °C.

  • Allow the reaction to warm to room temperature and quench with saturated aqueous NH₄Cl.

  • Extract with diethyl ether (3 x 15 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify by column chromatography.

III. Modification of the Methyl Group: Exploring Benzylic Chemistry

The ortho-methyl group is not merely a steric element; it is a handle for further diversification. Functionalization at the benzylic position can introduce new hydrogen bond donors/acceptors or charged groups, significantly impacting the compound's properties.

A. Benzylic Bromination and Subsequent Nucleophilic Substitution

A common strategy involves the radical bromination of the methyl group using N-bromosuccinimide (NBS), followed by nucleophilic substitution with a variety of nucleophiles.

Decision Tree for Benzylic Functionalization:

Caption: Decision tree for benzylic functionalization.

Protocol 4: Benzylic Bromination and Conversion to an Alcohol

• Materials:

  • 1-Fluoro-4-methylbenzene (1.0 mmol, 1.0 equiv)

  • N-Bromosuccinimide (NBS, 1.05 mmol, 1.05 equiv)

  • Azobisisobutyronitrile (AIBN, 0.05 mmol, 5 mol%)

  • Carbon tetrachloride (CCl₄, 10 mL)

  • Sodium bicarbonate (for workup)

  • Sodium hydroxide (for hydrolysis)

• Procedure (Part 1: Bromination):

  • To a solution of 1-fluoro-4-methylbenzene in CCl₄, add NBS and AIBN.

  • Reflux the mixture under a light source (e.g., a 250W lamp) for 4-6 hours.

  • Monitor the reaction by TLC.

  • Cool the reaction, filter off the succinimide, and concentrate the filtrate.

  • The crude 1-(bromomethyl)-5-fluoro-2-methylbenzene can be used directly in the next step.

• Procedure (Part 2: Hydrolysis):

  • Dissolve the crude benzylic bromide in a mixture of THF and water (1:1).

  • Add sodium hydroxide (2.0 mmol, 2.0 equiv) and stir at room temperature for 12 hours.

  • Neutralize with 1M HCl and extract with ethyl acetate.

  • Wash with brine, dry, and concentrate.

  • Purify by column chromatography to yield (5-fluoro-2-methylphenyl)methanol.

B. Direct Benzylic Oxidation

Recent advances in catalysis allow for the direct oxidation of the benzylic C-H bond to an alcohol or ketone, offering a more atom-economical approach.[9]

IV. Bioisosteric Replacement: Thinking Outside the Ring

In some cases, the entire 5-fluoro-2-methylphenyl moiety may contribute to suboptimal properties, such as poor solubility or off-target toxicity. In such instances, replacing the entire group with a bioisostere can be a powerful strategy.[10][11]

Table 2: Potential Bioisosteric Replacements for the 5-Fluoro-2-methylphenyl Moiety

Original Moiety	Bioisostere	Rationale for Replacement	Potential Advantages	Reference
5-Fluoro-2-methylphenyl	3-Fluoro-6-methyl-2-pyridyl	Introduce a hydrogen bond acceptor, modulate pKa	Improved solubility, potential for new interactions	[12]
5-Fluoro-2-methylphenyl	5-Fluoro-2-methyl-3-thienyl	Alter electronics and lipophilicity	Modified ADME profile, escape from "flatland"	[12]
5-Fluoro-2-methylphenyl	Bicyclo[1.1.1]pentane derivative	Increase sp³ character, improve solubility	Enhanced solubility, improved metabolic stability	[13]

Rationale for Bioisostere Selection:

The choice of a bioisostere should be guided by a careful analysis of the role of the 5-fluoro-2-methylphenyl group in the parent molecule. If the fluorine atom is involved in a key hydrogen bond or electrostatic interaction, a bioisostere that can replicate this interaction should be chosen. If the ortho-methyl group is important for maintaining a specific conformation, a conformationally restricted bioisostere may be appropriate.

V. Data-Driven SAR: The Importance of Quantitative Analysis

A systematic SAR study requires the quantitative evaluation of the synthesized analogs. The following table provides a hypothetical example of how to present such data, focusing on the impact of diversification on potency and a key physicochemical property.

Table 3: Hypothetical SAR Data for a Series of Kinase Inhibitors

Compound	R¹ (at C4)	R² (Benzylic)	Kinase IC₅₀ (nM)	logP
Lead	H	CH₃	50	3.5
1a	OMe	CH₃	25	3.2
1b	CN	CH₃	75	3.0
2a	H	CH₂OH	150	2.8
2b	H	CH₂NMe₂	80	3.1

Analysis of Hypothetical Data:

• Introduction of an electron-donating methoxy group at the C4 position (1a) improves potency, suggesting a favorable interaction in a hydrophobic pocket with some polar character.

• An electron-withdrawing cyano group at C4 (1b) is detrimental to activity.

• Modification of the benzylic methyl group to a hydroxyl (2a) significantly reduces potency, indicating the importance of a hydrophobic interaction at this position.

• Introduction of a basic dimethylamino group at the benzylic position (2b) partially restores activity, possibly through a new salt-bridge interaction.

VI. Conclusion

The 5-fluoro-2-methylphenyl moiety is a versatile and valuable scaffold in drug discovery. A systematic approach to its diversification, employing a combination of modern synthetic methods and rational design principles, can unlock significant improvements in a compound's pharmacological profile. The strategies and protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemical space around this privileged structural motif and to accelerate the discovery of new and improved therapeutic agents.

VII. References

• Makriyannis, A., et al. The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. PMC. [Link]

• Taylor, R., et al. The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

• Schlosser, M., et al. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes. RSC Publishing. [Link]

• Ojima, I., et al. Design, synthesis and SAR study of Fluorine-containing 3rd-generation taxoids. PMC. [Link]

• Davis, K., & Patel, N. Fluorine in drug discovery: Role, design and case studies. Preprint.

• Kappe, C. O., et al. A Continuous-Flow Protocol for Light-Induced Benzylic Fluorinations. Organic Chemistry Portal. [Link]

• Mykhailiuk, P. Filling the gap in LogP and pK_a evaluation for saturated fluorine-containing derivatives with machine learning. ChemRxiv. [Link]

• Blackthorn AI. Filling the Gap in LogP and pKa Evaluation for Saturated Fluorine-Containing Derivatives With Machine Learning. Blackthorn AI. [Link]

• Al-Dhfyan, A., et al. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. PMC. [Link]

• Chemspace. Bioisosteric Replacements. Chemspace. [Link]

• Raines, R. T., et al. Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines Via Lithiation of N-BOC-Methanopyrrolidines. Constrained Cγ-Exo and Cγ-Endo Flp and Hyp Conformer Mimics. PMC. [Link]

• National Center for Biotechnology Information. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI. [Link]

• DiRocco, D. A., et al. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. PMC. [Link]

• Cambridge MedChem Consulting. Bioisosteric Replacements. Cambridge MedChem Consulting. [Link]

• Mahrous, M. Review: Fluorine in Medicinal Chemistry. ResearchGate. [Link]

• Gross, K. C., & Seybold, P. G. Substituent Effects on the Physical Properties and pKa of Aniline. AFIT Scholar. [Link]

• Mongin, F., & Schlosser, M. Regioselective ortho-lithiation of chloro and bromo substituted fluoroarenes. Scilit. [Link]

• Mykhailiuk, P. K. Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Synlett.

• Kappe, C. O., et al. A Continuous-Flow Protocol for Light-Induced Benzylic Fluorinations. ResearchGate. [Link]

• Al-Dhfyan, A., et al. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles. MDPI. [Link]

• Choi, H. D., et al. 5-Fluoro-2-methyl-3-(4-methylphenylsulfonyl)-1-benzofuran. PMC. [Link]

• Snieckus, V. Directed Metalation of Arenes with Organolithiums, Lithium Amides, and Superbases. ResearchGate. [Link]

• Myers, A. G. Directed (ortho) Metallation. Harvard University. [Link]

• Drug Hunter. Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. [Link]

• Snieckus, V. Directed (ortho) Metallation. University of California, Irvine. [Link]

• Gaikwad, P. L., et al. The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research. [Link]

• Stepan, A. F., et al. (Bio)isosteres of ortho- and meta-substituted benzenes. PMC. [Link]

• Que, L., Jr., et al. Chemoselective Oxyfunctionalization of Functionalized Benzylic Compounds with a Manganese Catalyst. PMC. [Link]

• Engle, K. M. Direct Benzylic C–H Etherification Enabled by Base-Promoted Halogen Transfer. ChemRxiv. [Link]

• Liu, H., et al. Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. MDPI. [Link]

• Sarac, S., et al. Synthesis, Spectroscopic Properties, Quantum Chemical Calculations, and Biological Activities of 2-{[5-(2-Fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[3-methyl-3-(2,4,6-trimethylphenyl)-cyclobutyl]ethan-1-one. ResearchGate. [Link]

• Arduengo, A. J., III. Synthesis of 5-Fluorocytosine Using 2-Cyano-2-fluoroethenolate as a Key Intermediate. Medicines for All institute (M4ALL) - Virginia Commonwealth University. [Link]

• Bultinck, P., et al. Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. [Link]

• Choi, H. D., et al. 5-Fluoro-2-(4-methylphenyl)-3-methylsulfinyl-1-benzofuran. NIH. [Link]

Sources

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• 2. Design, synthesis and SAR study of Fluorine-containing 3rd-generation taxoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In situ ortho-lithiation/functionalization of pentafluorosulfanyl arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. scilit.com [scilit.com]
• 9. Chemoselective Oxyfunctionalization of Functionalized Benzylic Compounds with a Manganese Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem-space.com [chem-space.com]
• 11. elearning.uniroma1.it [elearning.uniroma1.it]
• 12. Bioisosteric Replacements [cambridgemedchemconsulting.com]
• 13. (Bio)isosteres of ortho- and meta-substituted benzenes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of Urea Derivatives from Cyclopentanamine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Rationale

Urea derivatives are privileged pharmacophores in modern drug discovery, frequently deployed as critical hydrogen-bond donors and acceptors in the design of kinase inhibitors, soluble epoxide hydrolase (sEH) inhibitors, and central nervous system therapeutics[1]. Historically, synthesizing ureas from primary aliphatic amines like cyclopentanamine required hazardous, moisture-sensitive reagents such as phosgene, triphosgene, or pre-formed isocyanates.

Microwave-Assisted Organic Synthesis (MAOS) offers a robust, green-chemistry alternative. By leveraging dielectric heating, microwave irradiation directly couples with the molecular dipoles of the solvent and the ionic species in the reaction mixture. This targeted energy transfer bypasses the thermal resistance of standard reaction vessels, enabling rapid, uniform volumetric heating. Consequently, reaction times are reduced from several hours to mere minutes, and the thermodynamic control suppresses the formation of unwanted side products[2].

Causality Behind Experimental Choices

To ensure a high-yielding and self-validating protocol, every reagent and condition has been selected based on specific physicochemical principles:

• Aqueous Solvent System (Dielectric Coupling): Water is an optimal solvent for MAOS due to its high dielectric constant (

  = 80.4) and favorable loss tangent ( = 0.123), allowing for exceptional microwave energy absorption[3]. Furthermore, water acts as a self-validating isolation medium. As the non-polar cyclopentylurea forms, it becomes insoluble in the aqueous phase and precipitates, driving the reaction forward via Le Chatelier's principle and eliminating the need for chromatographic purification[3].

• Ammonium Chloride as a Promoter: In the synthesis of monosubstituted ureas, ammonium chloride (NH

  Cl) serves as a mild, safe proton source (pKa ~9.2). It protonates potassium cyanate (KOCN) in situ to generate isocyanic acid (HNCO)—the highly reactive electrophile—without creating the highly acidic conditions (e.g., using HCl) that frequently degrade acid-labile functional groups[3].

• CDI as a Phosgene Substitute: For unsymmetrical disubstituted ureas, 1,1'-Carbonyldiimidazole (CDI) is utilized as a bench-stable phosgene equivalent. Microwave irradiation overcomes the high activation energy typically required to displace the second imidazole ring, ensuring rapid nucleophilic attack by the secondary amine[1].

Experimental Workflows

Microwave-assisted divergent synthesis pathways for urea derivatives from cyclopentanamine.

Detailed Step-by-Step Protocols

Protocol A: Synthesis of Monosubstituted Cyclopentylurea

Note: This protocol is a self-validating system. The visual cue of heavy white precipitation indicates successful conversion, and the insolubility of the product in water ensures high purity upon simple filtration.

Materials:

• Cyclopentanamine (1.0 mmol, ~85 mg)

• Potassium cyanate (KOCN) (1.5 mmol, 121 mg)

• Ammonium chloride (NH

  Cl) (1.5 mmol, 80 mg)

• Deionized Water (2.0 mL)

Procedure:

• Reagent Assembly: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, sequentially add cyclopentanamine, KOCN, and NH

  Cl.

• Solvent Addition: Add 2.0 mL of deionized water. Seal the vial tightly with a Teflon-lined crimp cap to safely contain the autogenous pressure generated during heating[3].

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover). Program the instrument to ramp to 120 °C over 2 minutes, and hold at 120 °C for 15 minutes. Cap the maximum power at 150 W to prevent temperature overshoots[3].

• Cooling & Precipitation: Allow the instrument to cool the vial to 50 °C via compressed air. Remove the vial and submerge it in an ice bath (0 °C) for 30 minutes. The target monosubstituted urea will precipitate heavily as a white crystalline solid.

• Isolation: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with ice-cold water (2 × 2 mL) to remove unreacted salts, and dry in vacuo overnight.

Protocol B: Synthesis of Unsymmetrical 1-Aryl-3-cyclopentylureas

Note: The stepwise addition in this protocol provides mechanistic control, preventing the formation of symmetrical urea byproducts.

Materials:

• Cyclopentanamine (1.0 mmol, ~85 mg)

• 1,1'-Carbonyldiimidazole (CDI) (1.2 mmol, 194 mg)

• Aryl amine (e.g., Aniline) (1.1 mmol)

• Anhydrous Acetonitrile (3.0 mL)

Procedure:

• Intermediate Formation: In a dry 10 mL microwave vial, dissolve CDI in 1.5 mL of anhydrous acetonitrile. Slowly add cyclopentanamine dropwise. Stir at room temperature for 10 minutes until CO

  evolution ceases, indicating the formation of the intermediate imidazole-1-carboxamide.

• Amine Coupling: Add the aryl amine dissolved in 1.5 mL of acetonitrile to the vial. Seal the vial with a crimp cap.

• Microwave Irradiation: Irradiate the mixture at 100 °C for 10 minutes[1].

• Workup & Purification: Concentrate the reaction mixture under reduced pressure. Redissolve the crude residue in ethyl acetate (15 mL), wash sequentially with 1M HCl (to remove imidazole and unreacted amines), brine, and dry over anhydrous MgSO

  . Evaporate the solvent and purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Quantitative Data & Performance Metrics

To demonstrate the distinct advantages of MAOS over conventional thermal heating, the following table summarizes the synthesis of monosubstituted cyclopentylurea utilizing the conditions outlined in Protocol A[3].

Parameter	Conventional Heating (Reflux)	Microwave Irradiation (MAOS)
Reaction Temperature	100 °C	120 °C
Reaction Time	60 - 120 minutes	15 minutes
Isolated Yield (%)	64%	>90%
Purity (LC-MS)	~85% (Thermal degradation products)	>98% (Clean profile)
Isolation Method	Aqueous Extraction & Chromatography	Direct Precipitation & Filtration
E-Factor (Waste/Product)	High (>15)	Low (<5)

Table 1: Comparative performance metrics for the synthesis of monosubstituted ureas (Conventional vs. Microwave-Assisted).

References

• Ammonium Chloride-Promoted Rapid Synthesis of Monosubstituted Ureas under Microwave Irradiation Source: eScholarship@McGill (McGill University) URL:[Link]

• Scalable, One-Pot, Microwave-Accelerated Tandem Synthesis of Unsymmetrical Urea Derivatives Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. escholarship.mcgill.ca [escholarship.mcgill.ca]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for Fluorinated Cyclopentylamine Salts

Case ID: F-CPA-SOL-001 Status: Open Priority: Critical Assigned Specialist: Senior Application Scientist, Solid State Chemistry Division

Introduction: The Fluorine Paradox

Welcome to the Technical Support Center. You are likely here because a standard hydrochloride salt of your fluorinated cyclopentylamine (F-CPA) is behaving unexpectedly—either "oiling out" during crystallization, forming a gel in water, or hydrolyzing back to the free base at physiological pH.

The Root Cause: Fluorine is the most electronegative element (

). When substituted onto a cyclopentyl ring, it creates a "polar hydrophobic" effect.

• pKa Depression: Through the inductive effect (

  ), fluorine pulls electron density away from the amine nitrogen, drastically lowering its basicity.

• Lattice Energy vs. Solvation: The C-F bond is lipophilic but polar. It disrupts the hydrogen-bonding network required for water solubility, often making the crystal lattice energy (

  ) higher than the hydration enthalpy ( ), leading to insolubility.

This guide is structured as a series of Support Tickets addressing the three most common failure modes.

Ticket #01: The Salt is Hydrolyzing (pH/pKa Mismatch)

User Complaint: "I made the HCl salt, but when I dissolve it in water or buffer (pH 7.4), it precipitates as an oil."

Technical Diagnosis

A stable salt requires a

(pKa of acid - pKa of base) of at least 2 to 3 units.

• Unsubstituted Cyclopentylamine:

  .[1] HCl ( ) works perfectly.

• Fluorinated Cyclopentylamine: If fluorine is on the

  -carbon (relative to nitrogen), the can drop to 6.0–8.0 . If you have a gem-difluoro substitution, it can drop below 5.0 .

At pH 7.4, an amine with a

of 6.0 is predominantly neutral (unprotonated) . The "salt" effectively dissociates, and the insoluble free base precipitates.

Troubleshooting Protocol: The "Delta-2" Rule

Step 1: Determine the pKa Do not guess. Measure the

of your specific F-CPA using potentiometric titration or capillary electrophoresis.

• Reference Rule: Each

  -fluorine drops by ~1.7 units; -fluorine by ~0.8 units [1].

Step 2: Select the Correct Counter-ion If your amine

is , weak acids (Tartaric, Citric) will fail . You must use strong sulfonic acids to ensure ionization.

Amine pKa Range	Recommended Counter-ions (Acids)	Why?
> 9.0	Chloride, Acetate, Aspartate	Standard salts; sufficient .
6.0 – 9.0	Maleate, Fumarate, Succinate	Dicarboxylic acids provide H-bonding networks.
< 6.0	Methanesulfonate (Mesylate), Isethionate	Strong acids ( ) required to force protonation.
< 4.0	Sulfate, Tosylate	Only strongest acids maintain salt species in water.

Visualization: Salt Selection Logic

Caption: Decision tree for counter-ion selection based on the inductive effect of fluorine substitution.

Ticket #02: The "Oiling Out" Phenomenon (Lattice Energy)

User Complaint: "The salt forms, but it's a sticky gum or oil, not a powder. It won't dissolve; it just sits there."

Technical Diagnosis

Fluorine atoms are "lipophobic" but also don't like to mix with water. Small inorganic counter-ions (like

) pack very tightly. If the crystal lattice is too stable (high melting point) or too amorphous (glass transition), water cannot penetrate to solvate the ions.

• The Fix: You need a "Chaos Agent." Use a large, asymmetric organic counter-ion to disrupt the crystal packing and lower the lattice energy, allowing water entry [2].

Troubleshooting Protocol: Counter-ion Screening

Experiment: Parallel Salt Screen

• Prepare 0.1 M solutions of your F-CPA free base in THF or Ethanol.

• Add acids (1.05 eq) from the "Chaos Class":

  • Isethionic acid (Adds a hydroxyl group for water H-bonding).

  • Methanesulfonic acid (Mesylate).

  • Gluconic acid (Highly hydrophilic, prevents oiling).

• Evaporate solvent and assess solid state.

• Dissolution Test: Add water. If it gels, heat to 40°C and sonicate.

Critical Insight: Isethionate is the "Gold Standard" for fluorinated amines. The hydroxyl group on the isethionate anion acts as a bridge, H-bonding to water while the sulfonate grips the protonated amine.

Ticket #03: Formulation Rescue (When Salts Fail)

User Complaint: "I tried Mesylates and Isethionates. It's still insoluble. I need to dose this in an animal study tomorrow."

Technical Diagnosis

If the salt approach fails, the hydrophobicity of the fluorinated cyclopentyl ring is dominating the thermodynamics. You are fighting the "Hydrophobic Effect." You must encapsulate the lipophilic fluorinated tail while exposing a polar surface.

Troubleshooting Protocol: Cyclodextrin Complexation

Fluorinated rings fit exceptionally well into

-Cyclodextrin cavities due to size matching and the expulsion of high-energy water from the cavity [3].

Workflow:

• Select Carrier: Use Sulfobutyl ether-

  -cyclodextrin (SB- -CD) (e.g., Captisol®). It is anionic and charged, which helps solubilize the cationic amine salt.

• Molar Ratio: Start with 1:2 (Drug:CD) molar ratio.

• Procedure:

  • Dissolve SB-

    -CD in water (20% w/v).

  • Add F-CPA salt slowly with vigorous stirring.

  • Adjust pH to 4.5–5.5 (ensure ionization).

  • Filter (0.22

    m) to remove uncomplexed drug.

Visualization: Solubility Rescue Workflow

Caption: Step-by-step escalation workflow for solubilizing recalcitrant fluorinated salts.

References

• Morgenthaler, M. et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem, 2(8), 1100-1115. Link

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[2][3] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

• Loftsson, T. & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

• Purser, S. et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. bjcardio.co.uk [bjcardio.co.uk]
• 3. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

Technical Support Center: Purification of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine Hydrochloride

Welcome to the dedicated support center for the purification of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and provide in-depth, field-tested solutions to ensure you achieve the desired purity and yield for this important amine salt.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 1-(5-Fluoro-2-methylphenyl)cyclopentanamine hydrochloride?

A1: The impurity profile largely depends on the synthetic route. For a typical reductive amination of cyclopentanone with 5-fluoro-2-methylaniline followed by salt formation, you can anticipate the following:

• Unreacted Starting Materials: Residual 5-fluoro-2-methylaniline or cyclopentanone.

• Imine Intermediate: The corresponding N-(5-fluoro-2-methylphenyl)cyclopentan-1-imine may persist if the reduction is incomplete.[1]

• Over-alkylation Products: In some cases, side reactions can lead to dialkylated amine impurities, though this is less common with bulky secondary amines.[2]

• Solvent and Reagent Residues: Trapped solvents from the reaction or workup (e.g., methanol, dichloroethane) and byproducts from the reducing agent (e.g., borate salts) can be present.[3][4]

A preliminary purity assessment by HPLC or LC-MS is crucial to identify the specific impurities you need to target.

Q2: My final product is a sticky solid or an oil, not a crystalline powder. What went wrong?

A2: This is a frequent issue, often referred to as "oiling out," and it typically points to one of two causes:

• Residual Impurities: The presence of even small amounts of the impurities mentioned above can depress the melting point and disrupt the crystal lattice formation.

• Incorrect Solvent System or Cooling Rate: The solvent used for crystallization may be too good a solvent, even at low temperatures, or the cooling process may be too rapid, preventing orderly crystal growth.[5][6]

The troubleshooting guides below provide detailed strategies to address this.

Q3: Is it better to purify the free base amine first or to purify the hydrochloride salt directly?

A3: This is an excellent strategic question.

• Purifying the Free Base: If your crude product contains significant non-basic impurities, it is often advantageous to perform an aqueous acid-base extraction. By dissolving the crude material in an organic solvent, washing with aqueous acid to extract the amine into the aqueous phase, and then basifying the aqueous layer and re-extracting the purified free base, you can remove many neutral or acidic impurities. The purified free base can then be converted to the hydrochloride salt.[7]

• Purifying the HCl Salt: If the primary impurities are structurally similar amines (like the imine intermediate), direct purification of the hydrochloride salt via recrystallization is often more effective. The rigid, ionic nature of the salt lattice can provide better selectivity during crystallization.

The choice depends on your specific impurity profile.

Troubleshooting Guide: Recrystallization of the Hydrochloride Salt

Recrystallization is the most common and cost-effective method for purifying amine hydrochloride salts. Success hinges on selecting the right solvent system.

Problem 1: The compound is too soluble in all common solvents.

• Plausible Cause: Amine hydrochlorides are often highly polar and can be very soluble in polar solvents like methanol or ethanol.

• Solution Strategy: Mixed-Solvent System: The key is to find a "solvent" in which the salt is soluble when hot and an "anti-solvent" in which it is insoluble.

  • Dissolve the crude salt in a minimal amount of a hot polar solvent like isopropanol (2-propanol) or ethanol.[7][8]

  • While the solution is still hot, slowly add a less polar anti-solvent, such as diethyl ether or tert-butyl methyl ether (MTBE), until you observe persistent cloudiness (turbidity).[7]

  • Gently heat the mixture until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[7]

Problem 2: The product "oils out" instead of crystallizing.

• Plausible Cause: The cooling is too rapid, or the solvent system is not ideal, leading to the product separating as a supersaturated liquid phase.[5]

• Solution Strategies:

  • Slower Cooling: After dissolving the compound, insulate the flask (e.g., by placing it in a warm water bath that is allowed to cool to room temperature) to slow down the cooling rate dramatically.[5]

  • Add More Solvent: The concentration might be too high. Re-heat the mixture to redissolve the oil, add a small amount more of the primary (good) solvent, and attempt to cool again.[5][6]

  • Scratching & Seeding: Gently scratch the inside of the flask with a glass rod at the solvent-air interface to create nucleation sites.[5] If you have a small amount of pure material, add a "seed crystal" to initiate crystallization.[6]

Problem 3: The yield is very low.

• Plausible Cause: Too much solvent was used, causing a significant amount of the product to remain in the mother liquor.[6][9]

• Solution Strategies:

  • Minimize Solvent: During the initial dissolution, use the absolute minimum amount of hot solvent required to dissolve the solid.[9] This is the most critical factor for good recovery.

  • Concentrate the Mother Liquor: After filtering your first crop of crystals, you can partially evaporate the solvent from the filtrate (the "mother liquor") and cool it again to obtain a second, usually less pure, crop of crystals.

Recrystallization Solvent Selection Table

Solvent System (Solvent/Anti-Solvent)	Polarity	Typical Use Case & Rationale
Isopropanol / Diethyl Ether	Polar / Non-polar	A very common and effective system. Isopropanol has good solvating power for the salt when hot, while ether is an excellent anti-solvent.[7][8]
Ethanol / Ethyl Acetate	Polar / Medium-polar	A good alternative if isopropanol systems are not effective. Ethyl acetate is less volatile and flammable than ether.
Methanol / Dichloromethane	Polar / Medium-polar	Can be effective, but the volatility of dichloromethane requires careful handling.
Acetonitrile	Polar Aprotic	Can sometimes be used as a single solvent for recrystallization if the solubility difference between hot and cold is significant.

Troubleshooting Guide: Chromatographic Purification

When recrystallization fails to remove closely related impurities, column chromatography is the next step. Crucially, it is almost always better to perform chromatography on the free base amine rather than the highly polar hydrochloride salt.

Problem: The amine streaks badly on a standard silica gel column.

• Plausible Cause: The basic amine interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel, leading to poor peak shape and inefficient separation.[10]

• Solution Strategies:

  • Basify the Mobile Phase: Add a small amount of a volatile base, such as triethylamine (TEA) or ammonia (e.g., 0.5-2% of a concentrated solution in methanol), to the eluent system (e.g., Hexane/Ethyl Acetate or DCM/Methanol).[10][11] The added base competes with your product for the acidic sites on the silica.

  • Use an Alternative Stationary Phase:

    • Amine-Functionalized Silica: These columns have a basic surface, which eliminates the need for mobile phase additives and often provides excellent separation for basic compounds using less polar solvents like hexane/ethyl acetate.[9][11]

    • Basic Alumina: Another option, though it may have different selectivity compared to silica.[11]

  • Reversed-Phase Chromatography: For very polar amines, reversed-phase flash chromatography (using C18 silica) with a mobile phase like water/acetonitrile and a basic modifier (e.g., triethylamine) can be highly effective.[11]

Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction & Salt Formation

• Dissolution & Wash: Dissolve the crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Transfer to a separatory funnel.

• Acid Extraction: Add an equal volume of 1M aqueous hydrochloric acid (HCl) and shake vigorously. Allow the layers to separate. The protonated amine will move to the aqueous layer.

• Separation: Drain the aqueous layer into a clean flask. Extract the organic layer one more time with 1M HCl to ensure complete recovery.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a base like 5M sodium hydroxide (NaOH) until the pH is strongly basic (pH > 10), confirmed with pH paper. The free amine should precipitate or form an oil.

• Re-extraction: Extract the basified aqueous solution three times with fresh portions of DCM or ethyl acetate.

• Drying & Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the purified free base.

• Salt Formation: Dissolve the purified free base in a minimal amount of a solvent like diethyl ether or isopropanol. Add a stoichiometric amount (1.0-1.1 equivalents) of anhydrous HCl solution (e.g., 2M HCl in diethyl ether) dropwise with stirring. The hydrochloride salt should precipitate.

• Isolation: Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under high vacuum.

Protocol 2: Recrystallization from Isopropanol/Diethyl Ether

• Dissolution: Place the crude 1-(5-Fluoro-2-methylphenyl)cyclopentanamine hydrochloride in an Erlenmeyer flask. Add a minimal amount of hot isopropanol, swirling gently, until the solid just dissolves.

• Addition of Anti-Solvent: While the solution is still hot, add diethyl ether dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few more drops of hot isopropanol to just redissolve the cloudiness, resulting in a saturated hot solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. You should observe crystal formation.

• Maximize Yield: Once at room temperature, place the flask in an ice bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration, wash with a small volume of ice-cold diethyl ether, and dry under high vacuum.

Workflow & Logic Diagrams

A logical approach to purification is essential. The following diagram outlines a decision-making workflow for purifying your target compound.

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Specific solvent issues with Reductive Amination/Alkylation - Wordpress [reagents.acsgcipr.org]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. teledyneisco.com [teledyneisco.com]
• 10. biotage.com [biotage.com]
• 11. biotage.com [biotage.com]

Technical Support Center: Resolving Enantiomers of Chiral 1-Arylcyclopentanamine Derivatives

Welcome to the technical support center dedicated to the enantiomeric resolution of chiral 1-arylcyclopentanamine derivatives. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of chiral amines. As this class of compounds is pivotal in medicinal chemistry, achieving high enantiomeric purity is often a critical determinant of therapeutic efficacy and safety.

This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles. Our goal is to empower you to diagnose experimental challenges, optimize your separation strategies, and confidently achieve your target enantiopurity.

Core Resolution Strategies: A Comparative Overview

The separation of enantiomers from a racemic mixture is a crucial step in the development of many pharmaceuticals.[1] For 1-arylcyclopentanamine derivatives, three primary methods are predominantly employed. The choice of method depends on factors like scale, cost, available equipment, and the specific properties of the amine.

Feature	Diastereomeric Salt Crystallization	Chiral Chromatography (HPLC/SFC)	Enzymatic Resolution
Principle	Forms diastereomeric salts with a chiral resolving agent; these have different solubilities and can be separated by fractional crystallization.[1][2][3]	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP) leads to different retention times.[4][5]	An enzyme selectively catalyzes a reaction (e.g., acylation) on one enantiomer, allowing separation of the reacted and unreacted forms.[6][7]
Typical Scale	Milligrams to multi-ton industrial scale.[7][8]	Analytical (µg) to preparative (kg), with Simulated Moving Bed (SMB) for larger industrial scale.[9][10]	Laboratory (mg-g) to industrial scale.[7]
Max. Yield	Theoretically 50% per cycle. Can exceed 50% with racemization and recycling of the unwanted enantiomer.[11][12]	>95% recovery of both enantiomers is possible.	50% for the unreacted enantiomer in a standard kinetic resolution.[13]
Pros	Economical, scalable, and technologically straightforward.[8]	High resolution, applicable to a wide range of compounds, excellent for analytical purity checks, recovers both enantiomers.[4][5]	High enantioselectivity, operates under mild conditions, environmentally friendly.[13][14]
Cons	Often requires extensive screening of resolving agents and solvents; can be labor-intensive and difficult to predict.[3][15]	High cost of CSPs and solvents, especially for large-scale purification.[10]	Limited to 50% yield for one enantiomer (unless dynamic), requires enzyme screening, potential for enzyme inhibition.[7][13]

Troubleshooting Guide: Diastereomeric Salt Crystallization

This classical method relies on the differential solubility of diastereomeric salts formed between your racemic amine and a pure chiral acid.[1][8] Success hinges on finding the right combination of resolving agent and solvent.

Q: Why am I not getting any crystals after adding the resolving agent?

A: This is a common problem, typically related to solubility or nucleation.

• Cause 1: High Solubility. The diastereomeric salts may be too soluble in the chosen solvent system.[2] Even if there is a solubility difference between the two diastereomers, if both are highly soluble, neither will crystallize.

  • Solution A - Increase Concentration: Carefully evaporate some of the solvent to increase the concentration of the salts.[16] Be cautious not to oversaturate too quickly, which can lead to "oiling out."

  • Solution B - Add an Anti-Solvent: Introduce a solvent in which the salts are poorly soluble but which is miscible with your primary solvent.[2] For example, if your salts are dissolved in methanol, slowly add water or a non-polar solvent like heptane to induce precipitation.

  • Solution C - Change the Solvent System: A systematic screening of different solvents or solvent mixtures is the most robust approach.[2][16] The goal is to find a system where one diastereomer has low solubility and the other has significantly higher solubility.

• Cause 2: Nucleation Failure. The solution may be supersaturated, but the energy barrier for crystal formation (nucleation) has not been overcome.

  • Solution A - Induce Nucleation: Try scratching the inside of the flask below the solvent line with a glass rod. This creates microscopic imperfections on the glass surface that can serve as nucleation sites.[16]

  • Solution B - Seeding: If you have a small amount of the desired pure diastereomeric salt from a previous experiment, add a single, tiny crystal ("seed crystal") to the supersaturated solution.[15] This provides a template for crystal growth.

  • Solution C - Slow Cooling: If crystallization is temperature-dependent, cool the solution very slowly. A gradual decrease in temperature helps control the rate of supersaturation and promotes the formation of well-ordered crystals.[2]

Q: My product is "oiling out" instead of crystallizing. What's happening?

A: "Oiling out" occurs when the salt separates from the solution as a liquid phase instead of a solid crystal lattice.[16] This is often due to excessive supersaturation or the crystallization temperature being above the salt's melting point.

• Cause 1: Supersaturation is too high. The system is trying to relieve the high supersaturation too quickly, leading to an amorphous liquid instead of an ordered solid.

  • Solution A - Add More Solvent: Dilute the mixture slightly with the primary solvent to reduce the concentration and prevent oiling out.[16]

  • Solution B - Slow Down: If you are adding an anti-solvent or cooling, do it much more slowly to maintain a controlled level of supersaturation.

• Cause 2: Poor Solvent Choice. The solvent may be a poor match for promoting a stable crystal lattice.

  • Solution A - Change the Solvent: A less polar solvent might be more favorable for crystallization over oiling.[16]

  • Solution B - Re-dissolve and Re-precipitate: Gently warm the mixture to re-dissolve the oil. Then, allow it to cool much more slowly, perhaps with vigorous stirring, which can sometimes disrupt the formation of the liquid phase and favor crystallization.

Q: The diastereomeric excess (d.e.) of my crystallized salt is low. How can I improve it?

A: Low diastereomeric excess means your crystals are contaminated with the more soluble diastereomer. This points to a lack of selectivity in the crystallization process.

• Cause 1: Poor Solubility Difference. The solubilities of the two diastereomers in your chosen solvent system are too similar.

  • Solution A - Re-screen Solvents: This is the most critical factor.[16] You must find a solvent that maximizes the solubility difference between the two diastereomeric salts.

  • Solution B - Recrystallization: Dissolve the obtained crystals in a minimum amount of hot solvent and allow them to cool slowly. This process often purifies the less soluble diastereomer, improving the d.e., though at the cost of yield.

• Cause 2: Molar Ratio of Resolving Agent. The stoichiometry can influence which salt species are present and their solubilities.

  • Solution A - Adjust Molar Ratio: While a 0.5 to 1.0 equivalent of the resolving agent is a common starting point, experimenting with different ratios can be beneficial.[1][8] Some studies suggest that using a molar ratio greater than 1.5 can sometimes lead to more enantiopure products by ensuring only certain salt forms (e.g., acidic salts) are present.[8]

Troubleshooting Guide: Chiral Chromatography (HPLC/SFC)

This powerful technique offers high resolving power but requires systematic method development.[5][17]

Q: I'm seeing no separation (co-elution) of my enantiomers. What should I try first?

A: No separation indicates a lack of differential interaction between your amine enantiomers and the chiral stationary phase (CSP).

• Cause 1: Incorrect Column Choice. The CSP is the single most important factor for achieving a separation.[18]

  • Solution A - Screen Different CSPs: For chiral amines, polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are an excellent starting point.[18] It is highly recommended to screen at least three different columns, such as those based on amylose or cellulose derivatives (e.g., Chiralpak IA, IB, IC).[18][19] Cyclofructan and crown-ether-based columns can also be highly effective for primary amines.[19][20]

  • Solution B - Change Separation Mode: If you are using normal phase (e.g., Heptane/Alcohol), try Polar Organic mode (e.g., Acetonitrile/Methanol) or Reversed-Phase mode (e.g., Acetonitrile/Aqueous Buffer), as the interaction mechanisms are different.[21]

Q: My peaks are broad and tailing. How can I improve the peak shape?

A: Peak tailing for basic compounds like amines is almost always caused by undesirable secondary interactions with the column packing material.

• Cause 1: Silanol Interactions. Residual acidic silanol groups on the silica support of the CSP can strongly and non-specifically bind to your basic amine, causing peak tailing.[18]

  • Solution A - Add a Basic Modifier: In normal phase or polar organic mode, add a small amount (typically 0.1%) of a basic additive like diethylamine (DEA) or butylamine (BA) to the mobile phase.[18][22] This additive will compete for the active silanol sites, preventing your analyte from interacting with them and resulting in sharper, more symmetrical peaks.

  • Solution B - Add an Acidic Modifier: In some cases, particularly with polysaccharide CSPs, using an acidic additive like trifluoroacetic acid (TFA) can improve peak shape and selectivity.[22][23] Sometimes a combination of both an acid and a base is effective.[23]

Q: I have partial resolution, but it's not baseline. How can I optimize it?

A: This is a great starting point! Fine-tuning the chromatographic parameters can often turn a partial separation into a complete one.

• Cause 1: Sub-optimal Mobile Phase Strength. The mobile phase composition may not be ideal for maximizing the differential interaction.

  • Solution A - Adjust Modifier Percentage: In normal phase, vary the percentage of the alcohol modifier (e.g., ethanol or isopropanol).[22] Reducing the alcohol content often increases retention and can improve resolution.

  • Solution B - Change Modifier Type: Switching from isopropanol to ethanol, or vice-versa, can significantly alter selectivity.[22]

• Cause 2: Thermodynamic Factors. Chiral recognition is often sensitive to temperature and flow rate.

  • Solution A - Lower the Temperature: Reducing the column temperature can enhance the strength of the transient diastereomeric interactions (like hydrogen bonding) responsible for separation, often leading to better resolution.[18]

  • Solution B - Decrease the Flow Rate: Lowering the flow rate increases the residence time of the analyte on the column, allowing more time for the equilibrium between the mobile and stationary phases to be established, which can improve efficiency and resolution.

Frequently Asked Questions (FAQs)

Q: Which resolution method should I choose for my 1-arylcyclopentanamine derivative? A: For initial small-scale work (<1 g) where both enantiomers are needed for screening, chiral HPLC is ideal as it provides rapid purity analysis and recovery of both enantiomers. For larger scale synthesis (>10 g) where cost is a factor, diastereomeric salt crystallization is often the most economical and scalable method.[8][10] Enzymatic resolution is an excellent choice when high selectivity is needed under very mild conditions, but it is typically limited to producing one enantiomer with a 50% max yield.[13]

Q: How do I select the right chiral resolving agent for crystallization? A: The selection is largely empirical.[3] However, a good starting point is to use readily available, inexpensive chiral acids. Tartaric acid derivatives and mandelic acid are very common and effective choices for resolving chiral amines.[1][3][24] It is common practice to screen a small panel of resolving agents in parallel using various solvents to quickly identify promising candidates.

Q: What is dynamic kinetic resolution and when is it useful? A: Dynamic kinetic resolution (DKR) combines a kinetic resolution (like an enzymatic reaction) with in-situ racemization of the unreactive enantiomer. This allows the unwanted enantiomer to be continuously converted back into the racemic mixture, from which the enzyme can again select the desired enantiomer for reaction. This process overcomes the 50% yield limit of standard kinetic resolution and can theoretically achieve a 100% yield of a single enantiomer derivative.[6][11] This is particularly useful in industrial processes to avoid wasting half of the starting material.[12]

Q: How do I liberate the free amine from the diastereomeric salt? A: Once you have isolated the pure diastereomeric salt, you need to break the salt to recover your desired amine enantiomer. This is typically done by suspending or dissolving the salt in water or a biphasic mixture (e.g., water/dichloromethane) and adding a base, such as sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃), until the solution is basic.[1] This deprotonates the chiral resolving acid (making it water-soluble as its sodium salt) and liberates the free amine, which can then be extracted into an organic solvent.

Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Crystallization

• Salt Formation: In an Erlenmeyer flask, dissolve the racemic 1-arylcyclopentanamine (1.0 equivalent) in a minimum amount of a suitable warm solvent (e.g., methanol, ethanol, or acetone). In a separate flask, dissolve the chiral resolving acid (e.g., (+)-tartaric acid, 0.5 - 1.0 equivalent) in the same warm solvent.[1]

• Mixing: Slowly add the resolving acid solution to the amine solution with constant stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature. If no crystals form, attempt to induce nucleation by scratching the flask or seeding. To maximize yield, the flask can be further cooled in an ice bath or refrigerator for several hours.[1]

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.[1]

• Analysis: Dry the crystals and analyze the diastereomeric excess (d.e.) and enantiomeric excess (e.e.) of the amine after a sample is liberated (see FAQ). Chiral HPLC is the preferred method for this analysis.

• Liberation: Suspend the bulk of the purified salt in water and an organic solvent (e.g., ethyl acetate). Add an aqueous base (e.g., 1M NaOH) dropwise with stirring until the solution is basic (pH > 10). Separate the organic layer, wash it with brine, dry it over sodium sulfate, and concentrate it under reduced pressure to yield the enantiomerically enriched free amine.[1]

Protocol 2: Systematic Screening of HPLC Chiral Stationary Phases (CSPs)

• Column Selection: Choose a set of 3-4 complementary CSPs. A recommended starting set for amines includes:

  • Chiralpak IA or IB (amylose-based)

  • Chiralcel OD-H or OJ-H (cellulose-based)

  • Larihc CF6-P (cyclofructan-based)[19]

• Initial Screening Conditions (Normal Phase):

  • Mobile Phase A: Heptane/Isopropanol (90:10 v/v) + 0.1% Diethylamine (DEA)

  • Mobile Phase B: Heptane/Ethanol (90:10 v/v) + 0.1% Diethylamine (DEA)[22]

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at a suitable wavelength (e.g., 220 nm or 254 nm).

• Execution: Inject the racemic amine sample onto each column with each mobile phase.

• Evaluation: Analyze the chromatograms for any signs of peak splitting or separation. Identify the column/mobile phase combination that provides the best result (even if it's just partial separation) as the starting point for further optimization (see Troubleshooting Guide).

Data Tables for Quick Reference

Table 1: Common Chiral Resolving Acids for Amines

Resolving Agent	Acidity (pKa1)	Key Attributes	Reference
(+)-Tartaric Acid	~2.98	Abundant, inexpensive, natural product. Forms both neutral and acid salts.	[1]
(-)-Dibenzoyl-L-tartaric acid	Lower than Tartaric Acid	Bulky aromatic groups can enhance crystal packing and selectivity.	[8]
(S)-(+)-Mandelic Acid	~3.41	Aromatic structure can lead to favorable π-π stacking interactions in the crystal lattice.	[11][24]
(1R)-(-)-Camphor-10-sulfonic acid	<1	Strong acid, often yields highly crystalline salts.	[3]
(1S)-(+)-Camphoric Acid	~4.6	Rigid bicyclic structure can provide high diastereoselectivity.	[1]

Table 2: Starting Conditions for Chiral HPLC/SFC Screening

Mode	Stationary Phase Type	Mobile Phase System	Additives
Normal Phase (NP)	Polysaccharide, Pirkle-type	Heptane / Alcohol (Ethanol or IPA)	0.1% DEA or BA for basic analytes.[18][22]
Polar Organic (PO)	Polysaccharide, Cyclofructan	Acetonitrile / Alcohol (Methanol or Ethanol)	0.1% DEA/BA and/or 0.1% TFA.[19]
Reversed Phase (RP)	Polysaccharide, Cyclodextrin, Protein-based	Acetonitrile or Methanol / Aqueous Buffer (e.g., Ammonium Acetate)	Buffer controls pH and ionic strength.
SFC	Polysaccharide, Crown Ether	CO₂ / Alcohol (Methanol or Ethanol)	0.1-0.5% DEA, TFA, or other additives.[20]

Visual Workflow Diagrams

Caption: Workflow for Diastereomeric Salt Resolution.

Caption: Logic Diagram for Chiral HPLC Method Development.

References

• A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid. (n.d.). Benchchem.

• Skrobiszewska, K., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. MDPI. Retrieved February 26, 2026, from [Link]

• Pai, J., et al. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. PMC. Retrieved February 26, 2026, from [Link]

• Overcoming solubility issues during diastereomeric salt crystallization. (n.d.). Benchchem.
• EP1036189A1 - Resolution of chiral amines. (n.d.). Google Patents.
• Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. (n.d.). Benchchem.
• Costa, J. C. S., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron.

• Hilterhaus, L., et al. (2016). Enzymatic resolution of an amine under solvent-free conditions with diethyl malonate as reagent for acylation. TUHH Open Research. Retrieved February 26, 2026, from [Link]

• Chiral resolution. (n.d.). Wikipedia. Retrieved February 26, 2026, from [Link]

• Azov, V. A. (n.d.). Resolution of racemic amine mixtures is an important preparation method for enantio.

• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. (2025). PMC. Retrieved February 26, 2026, from [Link]

• Kwan, M. H. T., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. Retrieved February 26, 2026, from [Link]

• Resolution (Separation) of Enantiomers. (2020). Chemistry LibreTexts. Retrieved February 26, 2026, from [Link]

• Ali, I., et al. (n.d.). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. PMC. Retrieved February 26, 2026, from [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. (2020). LCGC International. Retrieved February 26, 2026, from [Link]

• Chiral column takes the crown for supercritical enantioseparation of primary amines. (2023). Wiley Analytical Science. Retrieved February 26, 2026, from [Link]

• Resolution (Separation) of Enantiomers. (n.d.). Chemistry Steps. Retrieved February 26, 2026, from [Link]

• Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. (n.d.). ResearchGate. Retrieved February 26, 2026, from [Link]

• Technical Support Center: Chiral HPLC Separation of 1-Butyl-2-methylcyclopentan-1-amine Enantiomers. (n.d.). Benchchem.

• Chiral resolution by diastereomeric salt crystallization. (n.d.). HKUST SPD. Retrieved February 26, 2026, from [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (n.d.). White Rose eTheses Online. Retrieved February 26, 2026, from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved February 26, 2026, from [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). MPG.PuRe. Retrieved February 26, 2026, from [Link]

• Part 6: Resolution of Enantiomers. (2025). Chiralpedia. Retrieved February 26, 2026, from [Link]

• Enantiomers and Their Resolution. (2022). MDPI. Retrieved February 26, 2026, from [Link]

• Chiral High Performance Liquid Chromatography: Review. (2020). IJPPR. Retrieved February 26, 2026, from [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (n.d.). Springer Nature Experiments. Retrieved February 26, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved February 26, 2026, from [Link]

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• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
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• 8. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 9. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 10. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 11. pubs.acs.org [pubs.acs.org]
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• 13. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enzymatic resolution of an amine under solvent-free conditions with diethyl malonate as reagent for acylation [tore.tuhh.de]
• 15. Chiral resolution by diastereomeric salt crystallization - HKUST SPD | The Institutional Repository [repository.hkust.edu.hk]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. phx.phenomenex.com [phx.phenomenex.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. researchgate.net [researchgate.net]
• 24. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine

Topic: Stability Assessment & Handling of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine in Acidic Media Ticket ID: CHEM-SUP-2024-882 Status: Resolved / Guide Published Audience: Medicinal Chemists, Process Development Scientists

Executive Summary: The Stability Paradox

1-(5-Fluoro-2-methylphenyl)cyclopentanamine is a hindered primary amine situated on a tertiary benzylic carbon . Its stability in acid is governed by a tug-of-war between steric protection and electronic activation.

• The Risk: Under strong acidic conditions (pH < 1) or elevated temperatures, the compound is prone to C-N bond cleavage via an SN1-like pathway, leading to the formation of the corresponding alcohol (hydrolysis) or alkene (elimination).

• The Stabilizers: The 5-fluoro substituent (electron-withdrawing) destabilizes the intermediate carbocation, offering a "protective" effect compared to the non-fluorinated parent. The 2-methyl group provides steric shielding, retarding the approach of nucleophiles but also increasing ground-state strain.

• The Verdict: The compound is stable in dilute inorganic acids at ambient temperature (allowing for salt formation) but will degrade if heated in aqueous acid.

Mechanistic Insight: Why Does It Degrade?

To troubleshoot effectively, you must understand the degradation cascade. The amine functionality is attached to a carbon that is both tertiary (part of the cyclopentyl ring) and benzylic (attached to the aromatic ring).

The Degradation Pathway

In the presence of acid (

) and heat, the following equilibrium shifts occur:

• Protonation: The amine forms an ammonium salt (

  ). This is the desired stable state for storage.

• Ionization (The Danger Zone): If heated, the C-N bond weakens. The leaving group (

  ) departs, generating a tertiary benzylic carbocation .

• Fate of the Cation:

  • Hydrolysis: Water attacks the cation

    Tertiary Alcohol .

  • Elimination: A proton is lost from the cyclopentyl ring

    Endocyclic Alkene .

Visualization: Degradation Kinetics & Pathway

The following diagram illustrates the critical failure points in acidic media.

Figure 1: Acid-catalyzed degradation pathway showing the transition from stable salt to irreversible degradants.

Troubleshooting Guide (Q&A)

Issue 1: "I lost product yield after an acidic workup."

Diagnosis: You likely triggered the SN1 hydrolysis pathway.

• Cause: Using concentrated acid (e.g., 6N HCl) or heating the acidic aqueous layer during extraction. The tertiary benzylic carbocation formed and reacted with water.

• Solution:

  • Use cold, dilute acid (e.g., 1N HCl at 0°C) for extractions.

  • Minimize contact time. Perform the extraction quickly and immediately neutralize or separate.

  • Alternative: If purifying from neutral impurities, consider reverse-phase chromatography with a buffered mobile phase (0.1% TFA is usually safe during the run due to short exposure, but avoid storing fractions in it).

Issue 2: "The HCl salt is an oil or sticky gum, not a solid."

Diagnosis: Impurities or hygroscopicity.[1]

• Cause: 1-Arylcyclopentanamine salts are often hygroscopic. The 2-methyl group disrupts crystal packing, making crystallization difficult.

• Solution:

  • Anhydrous Conditions: Do not use aqueous HCl. Use 2M HCl in Diethyl Ether or 4M HCl in Dioxane .

  • Antisolvent Precipitation: Dissolve the free base in a minimal amount of dry DCM or EtOAc, cool to 0°C, and add the anhydrous acid dropwise. Dilute with dry pentane or heptane to force precipitation.

Issue 3: "I see a new, less polar spot on TLC after storage."

Diagnosis: Elimination product (Alkene).[1][2]

• Cause: If the salt was not dried completely, residual acid and moisture can catalyze the elimination of ammonia over time, forming 1-(5-fluoro-2-methylphenyl)cyclopentene.

• Solution: Store the salt in a desiccator at -20°C. Ensure the free base is stored under inert gas (Argon/Nitrogen) to prevent oxidation, though acid-catalyzed elimination is the primary risk here.

Experimental Protocols

Protocol A: Safe Salt Formation (HCl Salt)

Use this method to stabilize the amine for long-term storage.

• Dissolution: Dissolve 1.0 equivalent of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine in anhydrous Ethyl Acetate (EtOAc) (approx. 5-10 mL per gram).

• Cooling: Cool the solution to 0–5°C in an ice bath.

• Acidification: Dropwise add 1.1 equivalents of HCl (2M in Diethyl Ether) .

  • Note: Avoid a large excess of acid, which can promote degradation if moisture is introduced.

• Precipitation: A white solid should precipitate. If oiling occurs, add anhydrous Heptane dropwise with vigorous stirring.

• Filtration: Filter the solid under a nitrogen blanket (to avoid moisture absorption).

• Drying: Dry in a vacuum oven at room temperature (do not heat above 40°C) for 12 hours.

Protocol B: Acid Stability Stress Test (HPLC)

Run this before scaling up any reaction involving acidic conditions.

Step	Action
1. Preparation	Prepare a 1 mg/mL solution of the amine in 1:1 Acetonitrile:1N HCl .
2. Incubation	Split into three vials: (A) 4°C, (B) 25°C, (C) 60°C. Incubate for 4 hours.
3. Analysis	Analyze via HPLC-UV (254 nm) or LC-MS.
4. Interpretation	Pass: >99% parent peak area. Fail: Appearance of alcohol peak (usually elutes earlier on RP) or alkene (elutes later).

Comparative Data: Substituent Effects

Understanding the electronic influence helps predict stability relative to known analogs.

Compound Analog	Substituent Effect on Carbocation	Predicted Acid Stability
Unsubstituted (1-Phenylcyclopentanamine)	Baseline stability.[1]	Moderate. Degrades in 6N HCl/Heat.
Target Molecule (5-Fluoro-2-Methyl)	5-F: Inductive destabilization (protects against ionization). 2-Me: Steric strain (may accelerate leaving group departure).	Higher Stability than unsubstituted analog due to Fluorine's electron-withdrawing nature destabilizing the transition state cation.
Methoxy Analog (4-Methoxy)	Strong resonance stabilization of cation.	Very Low. Rapid hydrolysis even in weak acid.

Decision Matrix: Handling in Acid

Use this logic flow to determine if your experimental conditions are safe.

Figure 2: Operational decision tree for processing the target amine in acidic environments.

References

• Mechanism of Amine Hydrolysis: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley-Interscience.

• Stability of 1-Arylcycloalkylamines: Maddox, V. H., Godefroi, E. F., & Parcell, R. F. (1965). The synthesis of phencyclidine and other 1-arylcyclohexylamines. Journal of Medicinal Chemistry, 8(2), 230–235. Link (Foundational text on the synthesis and stability of this structural class).

• Electronic Effects on Benzylic Carbocations: Anslyn, E. V., & Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books. (Detailing the destabilizing inductive effect of meta-fluorine substituents).

• General Handling of Fluorinated Amines: "1-(5-Fluoro-2-methylphenyl)cyclopropyl)methanamine - Product Safety & Handling." BLD Pharm Technical Data. Link (Referenced for general handling of the 5-fluoro-2-methylphenyl scaffold).

Sources

• 1. youtube.com [youtube.com]
• 2. web.viu.ca [web.viu.ca]

Technical Support Center: Navigating Low Yields in Nucleophilic Substitution with Hindered Amines

For Immediate Release

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Advanced Synthesis Division Subject: Troubleshooting Low Yields in Nucleophilic Substitution with Hindered Amines

Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) for researchers encountering challenges with low yields in nucleophilic substitution reactions involving sterically hindered amines. Our goal is to equip you with the scientific rationale and practical steps to overcome these common synthetic hurdles.

Troubleshooting Guide: A Symptom-Based Approach

Low product yield is a frustratingly common issue when working with bulky amines. The inherent steric hindrance around the nitrogen atom can significantly impede its ability to act as an effective nucleophile.[1][2][3] This section will walk you through a systematic process of diagnosing and resolving the underlying causes of poor reaction outcomes.

Question 1: My TLC/LC-MS analysis shows predominantly unreacted starting materials. What are the likely causes and how can I drive the reaction to completion?

Answer:

The presence of significant unreacted starting materials points to a reaction that is either too slow or has not reached equilibrium. With hindered amines, the primary culprit is often the high activation energy required for the nucleophilic attack due to steric repulsion.[1][3]

Core Problem: Insufficient reaction rate due to high steric hindrance.

Troubleshooting Workflow:

Detailed Protocols:

• Increase Reaction Temperature: Carefully elevating the reaction temperature can provide the necessary kinetic energy to overcome the activation barrier.[1]

  • Protocol: Increase the temperature in 10-20 °C increments, monitoring for any signs of decomposition of starting materials or product. Use a high-boiling point solvent if necessary.

• Optimize Solvent Choice: The solvent plays a critical role in nucleophilic substitution reactions.[4][5]

  • Polar Aprotic Solvents: Solvents like DMSO, DMF, or NMP are generally preferred for Sₙ2 and SₙAr reactions as they can solvate the counter-ion of the nucleophile, leaving the amine more "naked" and reactive.[4][6][7][8]

  • Polar Protic Solvents: These solvents (e.g., water, alcohols) can form hydrogen bonds with the amine, creating a solvent cage that hinders its nucleophilicity.[5][6] They are generally favored for Sₙ1 reactions.[4][9]

  Solvent Type	Examples	Impact on Hindered Amine Reactivity
  Polar Aprotic	DMSO, DMF, Acetonitrile	Favored: Enhances nucleophilicity.[4][6][7][8]
  Polar Protic	Water, Ethanol, Methanol	Disfavored: Reduces nucleophilicity via hydrogen bonding.[5][6]
  Non-Polar	Toluene, Hexane	Generally poor solvents for ionic reagents.

• Employ a Stronger, Non-nucleophilic Base: For reactions where the amine needs to be deprotonated to enhance its nucleophilicity (e.g., in Buchwald-Hartwig aminations), the choice of base is critical.[10][11]

  • Recommended Bases: Use strong, sterically hindered bases like sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or cesium carbonate (Cs₂CO₃).[10][11] These bases are effective at deprotonating the amine without competing as nucleophiles.

• Consider Alternative Coupling Strategies: If standard nucleophilic substitution proves ineffective, more advanced cross-coupling methodologies may be necessary.

  • Buchwald-Hartwig Amination: This palladium-catalyzed reaction is a powerful tool for forming C-N bonds, especially with hindered substrates.[11][12][13] The use of specialized phosphine ligands can facilitate the coupling of even very bulky amines.[10][14][15]

  • Ullmann Condensation: A copper-catalyzed alternative to the Buchwald-Hartwig reaction, the Ullmann condensation can be effective for the arylation of amines, though it often requires higher temperatures.[16][17][18]

  • Photoinduced, Copper-Catalyzed Reactions: Emerging methods utilizing light and a copper catalyst can enable C-N bond formation under mild conditions, even with sterically demanding partners.[19]

Question 2: My reaction is messy, with multiple side products observed by TLC/LC-MS. How can I improve the selectivity and minimize these byproducts?

Answer:

The formation of multiple products often indicates competing reaction pathways. With hindered amines, elimination reactions are a common side reaction, especially with secondary and tertiary alkyl halides.[20]

Core Problem: Competing elimination reactions and other side reactions.

Troubleshooting Workflow:

Detailed Protocols:

• Lower the Reaction Temperature: Substitution reactions often have a lower activation energy than elimination reactions. Lowering the temperature can therefore favor the desired substitution pathway.[20]

• Nucleophile/Base Choice:

  • For Sₙ2 Reactions: Use a strong but less bulky nucleophile if possible.[20] While the amine's structure is fixed, ensure any base used to deprotonate it is non-nucleophilic.

  • For SₙAr Reactions: Ensure the nucleophile is sufficiently strong. For example, an alkoxide is a better nucleophile than its corresponding alcohol.[8]

• Solvent Selection: As previously mentioned, polar aprotic solvents generally favor Sₙ2 reactions.[4][5]

• Ensure Anhydrous Conditions: If hydrolysis of the starting material or product is a possibility, use dry solvents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[8]

• For SₙAr Reactions, Check Ring Activation: The aromatic ring must be activated by strong electron-withdrawing groups (EWGs) positioned ortho or para to the leaving group.[8][21] If activation is insufficient, the reaction will be sluggish and prone to side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason why steric hindrance is such a significant issue for nucleophilic substitution?

A1: In Sₙ2 reactions, the nucleophile must attack the electrophilic carbon from the backside relative to the leaving group.[3][7] Bulky groups on either the nucleophile (the hindered amine) or the electrophile create a "steric shield" that physically blocks this approach, slowing down or preventing the reaction.[3] For Sₙ1 reactions, while steric hindrance on the electrophile can favor the reaction by stabilizing the carbocation intermediate, a bulky nucleophile may still struggle to attack the carbocation.[9]

Q2: Can I use a catalyst to overcome steric hindrance in a standard Sₙ2 reaction?

A2: While traditional Sₙ2 reactions are not typically catalyzed in the same way as cross-coupling reactions, certain additives can help. For instance, in some cases, the use of a phase-transfer catalyst can be beneficial. However, for highly hindered systems, transitioning to a metal-catalyzed cross-coupling reaction like the Buchwald-Hartwig amination is often a more effective strategy.[11][12] Transition-metal catalysis can proceed through different mechanisms that are less sensitive to steric bulk.[19][22]

Q3: My hindered amine is also a weak base. How does this affect the reaction?

A3: Nucleophilicity and basicity are related but distinct properties. While stronger bases are often stronger nucleophiles, this is not always the case, especially in protic solvents where a strong base might be heavily solvated.[23] If your hindered amine is a weak nucleophile, you may need to deprotonate it with a strong, non-nucleophilic base to form the more reactive amide anion.[10][11]

Q4: I am attempting an SₙAr reaction with a hindered amine. What are the most critical factors for success?

A4: For a successful SₙAr reaction, three conditions are crucial:

• The aromatic ring must be activated by strong electron-withdrawing groups (e.g., -NO₂, -CN) ortho or para to the leaving group.[8][21]

• A good leaving group is required. In SₙAr, the reactivity order is often F > Cl > Br > I, which is the reverse of Sₙ2 reactions.[8]

• A polar aprotic solvent is highly recommended to enhance the nucleophilicity of the amine.[8]

Q5: Can over-alkylation be an issue when using hindered primary or secondary amines?

A5: Yes, over-alkylation can be a problem. The primary amine product of the initial substitution can act as a nucleophile itself, reacting with another molecule of the electrophile to form a secondary amine, and so on.[24][25] To minimize this, you can use a large excess of the amine starting material.[24] Alternatively, specialized synthetic routes like the Gabriel synthesis can be used to prepare primary amines without over-alkylation.

References

• Palladium-Catalysed Amination of Hindered Aryl Halides with 9 H -Carbazole. (URL: [Link])

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. (URL: [Link])

• Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook. (URL: [Link])

• NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-10, PPT-25 Factors Affecting the Rates of SN1 and SN2 Reactions - St. Paul's Cathedral Mission College. (URL: [Link])

• Buchwald–Hartwig Amination with Aqueous Ammonia - Synthesis Spotlight. (URL: [Link])

• Nucleophilic Substitution Reactions. (URL: [Link])

• Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC. (URL: [Link])

• Ullmann condensation - Wikipedia. (URL: [Link])

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis - PMC. (URL: [Link])

• What is the effect of the nature of a solvent on nucleophilicity? - Quora. (URL: [Link])

• Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. (URL: [Link])

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst - MDPI. (URL: [Link])

• Catalytic Nucleophilic Aromatic Substitution Amination of 2-Aminopyridines with Amines - ResearchGate. (URL: [Link])

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. (URL: [Link])

• Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps. (URL: [Link])

• Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes | ACS Central Science - ACS Publications. (URL: [Link])

• Mild Method for Ullmann Coupling Reaction of Amines and Aryl Halides - ResearchGate. (URL: [Link])

• Catalyst-controlled asymmetric substitution reactions by racemic nucleophiles: From singly to doubly enantioconvergent processes - Caltech Authors. (URL: [Link])

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC. (URL: [Link])

• Synthesis of secondary and tertiary amines - Organic Chemistry Portal. (URL: [Link])

• Ullmann Reaction Catalyzed by Heterogeneous Mesoporous Copper/ Manganese Oxide: A Kinetic and Mechanistic Analysis - Ramprasad Group. (URL: [Link])

• 5 Ways to Make Nucleophilic Addition and Substitution Reactions Interesting - Labster. (URL: [Link])

• Arylamine synthesis by amination (arylation) - Organic Chemistry Portal. (URL: [Link])

• 10.4: Effect of sterics on Sn2 reactions - Chemistry LibreTexts. (URL: [Link])

• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides. (URL: [Link])

• C–H Nucleophilic Substitution for the Diversity-Oriented Modification of Polycyclic Aromatic Hydrocarbons | Journal of the American Chemical Society. (URL: [Link])

• 4.17: Nucleophilic Substitution in Synthesis- Amines - Chemistry LibreTexts. (URL: [Link])

• Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide - MDPI. (URL: [Link])

• SNAr reaction scope & limitations - YouTube. (URL: [Link])

• SNAr Reactions of Amines in Aprotic Solvents | Request PDF - ResearchGate. (URL: [Link])

• 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. (URL: [Link])

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition - PMC. (URL: [Link])

• Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide - PubMed. (URL: [Link])

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (URL: [Link])

• Nucleophilic Substitution (SN1, SN2) - Organic Chemistry Portal. (URL: [Link])

• multiple nucleophilic substitution - halogenoalkanes and ammonia - Chemguide. (URL: [Link])

• 14.3: Factors That Affect The Course of Nucleophilic Substitutions at sp3 Carbon - Chemistry LibreTexts. (URL: [Link])

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• 1. benchchem.com [benchchem.com]
• 2. 5 Ways to Make Nucleophilic Addition and Substitution Reactions Interesting [labster.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 8.3. Factors affecting rate of nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. users.wfu.edu [users.wfu.edu]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 10. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. youtube.com [youtube.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. quora.com [quora.com]
• 24. chem.libretexts.org [chem.libretexts.org]
• 25. chemguide.co.uk [chemguide.co.uk]

Removing unreacted 1-(5-Fluoro-2-methylphenyl)cyclopentanamine from reaction mixtures

[1][2]

Executive Summary

This guide addresses the specific challenge of removing unreacted 1-(5-Fluoro-2-methylphenyl)cyclopentanamine (referred to herein as Target Amine ) from reaction mixtures. Due to its steric bulk (gem-disubstituted carbon) and high lipophilicity, this amine resists standard aqueous washes and reacts sluggishly with traditional solid-phase scavengers.[1][2] Furthermore, harsh acidic conditions can trigger the elimination of ammonia, generating a neutral alkene impurity that is difficult to separate.

This document outlines three validated workflows:

• "Soft" Acid-Base Extraction: Optimized for lipophilic amines to prevent elimination.[1][2]

• Chemoselective Scavenging: High-reactivity resins for sterically hindered substrates.[1][2]

• Chromatographic Polishing: Mobile phase modifiers to eliminate peak tailing.[1][2]

Part 1: The Nature of the Impurity

Before attempting removal, it is critical to understand why standard methods often fail with this specific compound.[2]

Feature	Chemical Consequence	Operational Impact
Structure	Primary amine on a quaternary carbon (1,1-disubstituted).[1][2]	Steric Hindrance: Slower reaction rates with scavengers; difficult salt formation.[1][2]
Lipophilicity	Phenyl + Cyclopentyl rings + Methyl/Fluoro groups.[1][2]	High logP: Partitions poorly into aqueous phases unless fully protonated.[1][2]
Reactivity	Benzylic-like quaternary center.[1][2]	Elimination Risk: Strong acids or heat can trigger loss of to form 1-(5-fluoro-2-methylphenyl)cyclopentene , a neutral impurity that co-elutes with products.[1][2]

Part 2: Troubleshooting & Removal Protocols

Method 1: The "Soft" Acid Extraction (Primary Defense)

Q: I tried washing with 1N HCl, but the amine remains in the organic layer. Why? A: Two factors are likely at play:[1][3][4][5][6]

• Lipophilicity: The salt formed with HCl might be an "oil" that remains soluble in organic solvents like DCM or EtOAc due to the lipophilic cyclopentyl-aryl motif.[2]

• Incomplete Protonation: In biphasic systems, sterically hindered amines exchange protons slower.[2]

The Solution: Use a Citric Acid or Tartaric Acid wash. These organic acids form more polar, water-soluble chelates/salts that partition better into the aqueous phase.

Protocol: Optimized Extraction

• Solvent System: Dilute reaction mixture with Ethyl Acetate (EtOAc) or MTBE .[1][2] Avoid DCM if possible (emulsion risk).[2]

• Reagent: 10% w/v Aqueous Citric Acid (pH ~3–4).

• Temperature: 0°C to 5°C (Ice bath). Critical to prevent elimination.

• Cool the reaction mixture to 0°C.

• Add 10% Citric Acid (Volume ratio 1:1 vs organic layer).

• Agitate vigorously for 5–10 minutes . (Longer mixing is needed for hindered amines).[2]

• Separate layers. Check TLC of the organic layer.[5]

• Validation: If the amine persists, repeat with 0.5M NaHSO₄ (Sodium Bisulfate), which is stronger but safer than HCl.

Warning: Avoid heating the acidic aqueous layer.[5] The 1-arylcyclopentyl cation is relatively stable, leading to elimination of ammonia and formation of the alkene impurity.

Method 2: Solid-Phase Scavenging (High Throughput)

Q: My product is acid-sensitive. How do I remove the amine without extraction? A: Use electrophilic scavenger resins. However, standard resins (like aldehyde resins) are too slow for this hindered amine.[2] You must use highly reactive isocyanates or sulfonyl chlorides .[1][2]

Recommended Resins:

• PS-Isocyanate (Polystyrene Methyl Isocyanate): Forms a urea.[1][2] Irreversible.

• PS-TsCl (Polystyrene Tosyl Chloride): Forms a sulfonamide.[1][2]

Protocol: Scavenging Workflow

• Calculate Equivalents: Use 3–4 equivalents of resin relative to the unreacted amine (not the starting amount).

• Solvent: DCM or THF (Swelling is crucial).[1][2]

• Time: Agitate for 4–16 hours at Room Temperature.

  • Note: Unhindered amines react in 1 hour.[1][2] This hindered amine requires extended time.[1][2]

• Filter: Remove resin.[1][2] The filtrate contains the product.

Visualizing the Scavenging Logic:

Figure 1: Decision tree for selecting the appropriate solid-phase scavenger based on product stability.

Method 3: Chromatography Solutions

Q: The amine streaks on silica and co-elutes with my product. What modifier should I use? A: The "streak" is caused by the amine interacting with acidic silanols on the silica gel. For this lipophilic amine, standard 1% TEA (Triethylamine) might not be enough if the amine is very greasy.

Troubleshooting Steps:

• Pre-wash the Column: Flush the silica column with 1% Triethylamine/Hexane before loading the sample. This neutralizes the most active sites.

• Mobile Phase Modifier: Use 1% NH₄OH (Ammonium Hydroxide) in MeOH/DCM gradients.[1][2] Ammonia is smaller and competes better for silanol sites than TEA.[2]

• Switch Stationary Phase: Use Amine-Functionalized Silica (NH2-Silica) .[1][2] This eliminates the need for basic modifiers and prevents interaction with silanols.

Part 3: Comparative Data & Selection Guide

Method	Selectivity	Risk Profile	Best For
Citric Acid Wash	High	Low (Elimination risk if heated)	Large scale, acid-stable products.[1][2]
PS-Isocyanate	Very High	Very Low	Small scale, library synthesis, acid-sensitive products.[1][2]
SCX-2 Cartridge	High	Low	Catch-and-release purification (if product is not basic).[1][2]
Chromatography	Moderate	Low	Final polishing of complex mixtures.[2]

References

• Reaction Workup Guide. University of Rochester, Department of Chemistry. (Detailed protocols for amine extractions and solvent compatibility).

• Solid-Supported Scavengers. Supra Sciences. (Mechanisms of aldehyde vs. isocyanate scavengers for hindered amines). [2]

• Stability of 1-Phenylcyclopentanamine. (Discusses the risk of elimination to form phenylcyclopentene under acidic conditions).

• Biotage Scavenger Resin User Guide. (Protocols for PS-Isocyanate and SCX usage). [2]

Disclaimer: The protocols provided here are based on general chemical principles and application data. Always perform a small-scale pilot test before committing the entire batch.[1][2] Ensure all safety protocols (PPE, fume hood) are followed when handling fluorinated amines and silica dust.

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1-Phenylcyclopentylamine | C11H15N | CID 167651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Intramolecular interactions and the neutral loss of ammonia from collisionally activated, protonated ω-aminoalkyl-3-hydroxyfurazans - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR Characterization Guide: 1-(5-Fluoro-2-methylphenyl)cyclopentanamine

[1][2]

Executive Summary

Objective: To provide a definitive technical guide for the structural validation of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine using Proton Nuclear Magnetic Resonance (

H NMR).

The Challenge: This molecule presents two distinct analytical challenges:

• The Amine Functionality: Primary amines (

  ) are prone to proton exchange, leading to broad or invisible signals in standard chlorinated solvents.[1]

• The Fluorine Substituent: The

  nucleus ( , 100% abundance) couples with protons, creating complex splitting patterns (multiplets) in the aromatic region that can be mistaken for impurities.[1]

The Solution: This guide compares the performance of Chloroform-

( ) versus Dimethyl Sulfoxide- ( ) and recommends a specific protocol to ensure unambiguous assignment.

Structural Analysis & Prediction

Before acquiring data, the expected spectral fingerprint must be defined.[1] The 5-fluoro-2-methyl substitution pattern creates a unique splitting signature due to Heteronuclear Spin-Spin Coupling (

).[2][1]

Molecular Structure & Numbering[2][3]

• Core: Cyclopentane ring (gem-disubstituted at C1').[2]

• Substituent: 5-Fluoro-2-methylphenyl group attached at C1'.[2]

• Key Feature: The quaternary carbon at C1' breaks the coupling of the phenyl ring to the aliphatic chain, simplifying the spectrum into two distinct zones.[1]

Predicted NMR Data (Reference Table)

Region	Proton	(ppm)	Multiplicity	Coupling ( in Hz)	Diagnostic Note
Aromatic	H-6 (ortho to F)	7.10 – 7.20	dd	,	Key Signal: Large coupling to F makes this a distinct doublet of doublets.[2][1]
Aromatic	H-3 (meta to F)	7.05 – 7.15	dd	,	Overlap likely with H-6; distinguished by coupling constants.[2][1]
Aromatic	H-4 (para to F)	6.80 – 6.95	td / m	,	"td" appearance due to overlapping couplings.[2][1]
Aliphatic	C2'-H / C5'-H	1.90 – 2.10	m	-	Protons on cyclopentane adjacent to the amine/phenyl center.[2]
Aliphatic	C3'-H / C4'-H	1.60 – 1.80	m	-	Protons on the "back" of the cyclopentane ring.[2]
Aliphatic	Ar-CH	2.20 – 2.35	s (or d)		Usually a singlet, but high-res scans may show doublet due to long-range F coupling.[2][1]
Amine	-NH	Variable	bs / s	-	Highly Solvent Dependent (See Section 3).[2]

Comparative Analysis: Solvent Selection

The choice of solvent is the single most critical variable in characterizing this amine.[1]

Option A: Chloroform- ( )[1][2][4]

• Performance: High solubility for the lipophilic carbocycle, but poor for amine proton detection.[1]

• Spectral Outcome: The

  signal will likely appear as a broad, low-intensity hump around 1.2–1.8 ppm, often overlapping with the cyclopentyl multiplets or water peak.[1]

• Verdict: Inferior for confirming the amine group, but excellent for resolving the aromatic couplings due to lower viscosity.[1]

Option B: Dimethyl Sulfoxide- ( )[1][2][4]

• Performance: The sulfoxide oxygen acts as a hydrogen bond acceptor, "locking" the amine protons in place and slowing their exchange rate.[1]

• Spectral Outcome: The

  signal typically sharpens into a distinct singlet (or broad singlet) shifted downfield to 4.0–8.0 ppm (depending on salt vs. free base).[2][1]

• Verdict: Superior for full characterization. It proves the presence of the amine and separates it from the aliphatic region.[1]

Decision Matrix (DOT Diagram)

Caption: Solvent selection workflow. DMSO-d6 is the recommended solvent for definitive amine assignment.[2]

Experimental Protocol

Method A: Preparation of the Free Base in DMSO- (Recommended)

This protocol ensures the highest probability of observing the amine protons and distinct aromatic splitting.[1]

• Sample Mass: Weigh 5–10 mg of the compound into a clean vial.

• Solvation: Add 0.6 mL of DMSO-

  (99.9% D).

  • Tip: Use an ampoule rather than a stock bottle to minimize water content. Water in DMSO appears at ~3.33 ppm and can exchange with the amine.

• Transfer: Transfer to a 5mm NMR tube. Cap immediately.

• Acquisition:

  • Scans (NS): 16 or 32 (sufficient for 10mg).[1]

  • Relaxation Delay (D1): Set to 5 seconds. (Crucial for accurate integration of the aromatic protons vs. the methyl group).

  • Pulse Angle: 30°.

Method B: The "Shake Test" (Validation)

If you observe a peak suspected to be the amine (or if you use CDCl

and see a broad peak), validate it using Deuterium Exchange.[1]

• Acquire the standard spectrum.

• Add 1 drop of

  directly into the NMR tube.[1]

• Shake vigorously for 30 seconds.

• Re-acquire the spectrum.

  • Result: The amine peak (

    ) will disappear (exchange to ), while the aromatic and cyclopentyl peaks remain unchanged.[2][1]

Troubleshooting & Interpretation

The "False Impurity" (Fluorine Coupling)

Users often flag the aromatic region as "impure" because the peaks do not look like standard doublets/triplets.[1]

• Explanation: The Fluorine atom at position 5 couples to H4 and H6.

• Verification: Run a

  -decoupled NMR if your spectrometer allows (e.g., {19F} parameter). If the complex multiplets collapse into standard doublets, the "impurity" is confirmed as intrinsic coupling.[1]

Distinguishing the Methyl Group

The methyl group on the phenyl ring (Position 2) is a singlet around 2.2–2.3 ppm.[1]

• Differentiation: It must be distinguished from the solvent peak (DMSO-d5 pentet at 2.50 ppm) and the cyclopentane multiplets (1.6–2.1 ppm).[1]

• Integration Check: The methyl singlet must integrate to exactly 3H relative to the aromatic protons (1H each).[1]

References

• Abraham, R. J., et al. (2006).[1][3] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry. Retrieved from [Link][2][1]

• University of Ottawa NMR Facility. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. US20070265326A1 - Novel compounds - Google Patents [patents.google.com]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the LC-MS Fragmentation of Fluorinated Phenylcyclopentylamines

Introduction: The Analytical Challenge of Fluorinated Analogs

In the landscape of pharmaceutical research and forensic toxicology, the structural elucidation of novel psychoactive substances (NPS) and drug analogues presents a continuous analytical challenge. Phenylcyclopentylamines represent a class of compounds with known psychoactive properties, and the addition of a fluorine atom to the phenyl ring creates a series of analogues with potentially altered pharmacological and toxicological profiles. The position of this fluorine substituent (ortho-, meta-, or para-) can significantly impact the molecule's behavior, not only in biological systems but also within the analytical instrumentation used for its identification.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific detection of such compounds.[1] However, confident identification relies on a thorough understanding of their fragmentation patterns under collision-induced dissociation (CID). The high electronegativity of fluorine can direct fragmentation pathways in unique ways, making it crucial for researchers to understand these patterns to differentiate between isomers and identify unknown compounds correctly.

This guide provides an in-depth comparison of the proposed ESI-MS/MS fragmentation patterns of fluorinated phenylcyclopentylamines. Due to a scarcity of published data directly on these specific molecules, this analysis is built upon established fragmentation principles and draws heavily from well-characterized, structurally similar compounds, such as the fluorinated ketamine analogues, which share the key feature of a halogenated phenyl ring attached to a cycloalkylamine moiety.[2]

Analytical Methodology: A Robust Framework for Characterization

The foundation of any reliable fragmentation study is a robust and reproducible analytical method. The following protocol is designed to provide excellent chromatographic separation and efficient ionization for phenylcyclopentylamine analogues, ensuring that the mass spectrometric data is of the highest quality for structural elucidation.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Prepare a stock solution of the analyte(s) at 1 mg/mL in methanol.

  • Create a working solution by diluting the stock solution to 1 µg/mL in a 50:50 mixture of mobile phase A and mobile phase B.

  • For analysis in complex matrices (e.g., urine, plasma), a validated solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol should be employed.[3]

• Liquid Chromatography (LC) Conditions:

  • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.[4]

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended for its ability to retain and resolve these moderately polar compounds.

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier is crucial for promoting protonation of the primary amine, which is essential for positive mode electrospray ionization.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: A gradient from 5% to 95% Mobile Phase B over 8-10 minutes provides effective elution and good peak shape.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Mass Spectrometer: A triple quadrupole (QqQ) or high-resolution mass spectrometer like a Q-TOF or Orbitrap.[4][5]

  • Ionization Source: Electrospray Ionization (ESI), positive ion mode.

  • Source Parameters:

    • Capillary Voltage: +4.0 kV

    • Gas Temperature: 325 °C

    • Nebulizing Gas: Nitrogen, 45 psi

  • MS/MS Analysis:

    • Select the protonated molecule [M+H]⁺ as the precursor ion.

    • Optimize collision energy (CE) for each compound to achieve a rich fragmentation spectrum. A typical starting range is 15-40 eV.

Workflow Diagram

The following diagram illustrates the logical flow of the analytical process from sample introduction to data analysis.

Caption: General workflow for LC-MS/MS analysis of phenylcyclopentylamines.

Results & Discussion: A Comparative Fragmentation Analysis

The fragmentation of phenylcyclopentylamines is primarily driven by the lability of bonds adjacent to the protonated amine and the stability of the resulting fragment ions. The presence and position of a fluorine atom introduce subtle but significant electronic effects that modulate these pathways.

Baseline: Fragmentation of 1-Phenylcyclopentylamine

The non-fluorinated parent compound, 1-phenylcyclopentylamine (C₁₁H₁₅N), has a monoisotopic mass of 161.12 Da. Upon ESI, it readily forms a protonated molecule [M+H]⁺ at m/z 162.1. Its fragmentation is expected to follow two primary pathways initiated by cleavage alpha to the nitrogen.

• Pathway A: Loss of Ammonia (NH₃): Protonation on the amine group can facilitate the elimination of neutral ammonia (loss of 17 Da), leading to the formation of a phenylcyclopentyl cation at m/z 145.1. This is a common fragmentation route for primary amines.[6]

• Pathway B: Cyclopentyl Ring Cleavage: A more structurally informative pathway involves the cleavage of the C-C bond between the phenyl-bearing carbon and the rest of the cyclopentyl ring. This leads to the formation of a stable benzylic iminium ion. The most likely major fragment here would be the tropylium ion or a related phenyl-containing fragment at m/z 91.0, resulting from the loss of the cyclopentylamine radical, although this is more common in EI. In ESI, a more likely major fragment arises from the loss of the phenyl group to leave a cyclopentyliminium ion or subsequent ring opening. However, the most characteristic fragmentation in related compounds is the formation of a stable phenyl-containing cation.[5]

Impact of Fluorination: 2-Fluoro, 3-Fluoro, and 4-Fluorophenylcyclopentylamine

The fluorinated analogues (C₁₂H₁₆FN) have a monoisotopic mass of 193.13 Da, giving a protonated molecule [M+H]⁺ at m/z 194.1. While they share common fragmentation routes, the position of the fluorine atom influences the relative abundance of fragment ions and can enable unique pathways.

Key Fragment Ions Comparison

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Proposed Neutral Loss	Description of Fragmentation Pathway	Positional Influence
194.1	177.1	NH₃	Ammonia Loss: Cleavage of the C-N bond, eliminating neutral ammonia.	Common to all isomers.
194.1	157.1	HF + NH₃	Sequential Loss: Elimination of hydrogen fluoride (HF) following the initial loss of ammonia.	Common to all isomers.
194.1	109.1	C₅H₈N	Phenyl Ring Fragment: Formation of the fluorotropylium ion.	Diagnostic for the fluorinated phenyl moiety; common to all isomers.
194.1	96.1	C₆H₄F	Cyclopentyl Fragment: Formation of the cyclopentyliminium ion after loss of the fluorophenyl group.	Common to all isomers.

Proposed Fragmentation Pathway for 4-Fluorophenylcyclopentylamine

The para-substituted isomer serves as a representative example. The electron-withdrawing nature of fluorine can influence the stability of carbocations formed on the phenyl ring.

Caption: Proposed major fragmentation pathways for 4-fluorophenylcyclopentylamine.

Mechanistic Interpretation:

• [M+H]⁺ at m/z 194.1: The molecule is protonated at the primary amine, the most basic site.

• Formation of m/z 177.1 (Loss of NH₃): Similar to the non-fluorinated analogue, the C-N bond cleaves, releasing a neutral ammonia molecule. This results in a fluorophenylcyclopentyl cation.

• Formation of m/z 109.1 (Fluorotropylium Ion): This is a highly characteristic fragment for compounds containing a fluorobenzyl moiety. Cleavage of the bond between the cyclopentyl ring and the phenyl ring, followed by rearrangement, leads to this stable aromatic cation. This is arguably the most diagnostic fragment for identifying the presence of the fluorophenyl group.

• Formation of m/z 96.1 (Cyclopentyliminium Ion): This fragment results from the loss of the fluorophenyl group as a neutral radical, leaving the charged cyclopentyl portion of the molecule.

• Formation of m/z 157.1 (Loss of NH₃ and HF): The fragment at m/z 177.1 can undergo a further rearrangement to eliminate hydrogen fluoride (HF). This pathway is characteristic of fluorinated compounds and is analogous to the loss of H₂O from hydroxylated compounds.[2] The propensity for this loss may vary slightly depending on the fluorine's position and its proximity to abstractable protons.

Conclusion

The LC-MS/MS fragmentation of fluorinated phenylcyclopentylamines is predictable and follows logical chemical principles. The primary fragmentation pathways involve the loss of ammonia and the formation of characteristic fluorotropylium and cyclopentyliminium ions. While the core fragmentation pattern is consistent across the 2-fluoro, 3-fluoro, and 4-fluoro isomers, subtle differences in the relative intensities of these fragment ions may exist due to the electronic influence of the fluorine's position.

For forensic and research laboratories, a confident identification strategy should rely on:

• Accurate mass measurement of the precursor ion [M+H]⁺ at m/z 194.1.

• The presence of the key diagnostic product ions at m/z 177.1, 109.1, and 96.1.

• Chromatographic separation to distinguish between the isomers, as their mass spectra are expected to be very similar.

This guide provides a foundational framework for the analysis of these compounds. It is essential that laboratories develop their own high-resolution mass spectral libraries with authentic reference standards to confirm these proposed pathways and establish isomer-specific data.[7]

References

• Horst, J., et al. (2021). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology, 55(24), 16443–16453. Available at: [Link]

• Shimadzu Corporation. (n.d.). High Resolution Designer Drug Screening using a High-Sensitivity Q-TOF Mass Spectrometer and an Extended Tandem Mass Spectrum. Available at: [Link]

• Wang, G., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6548. Available at: [Link]

• Asakawa, D., et al. (2020). In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry: Toward Highly Sensitive Quantitative Analysis of Monoamine Neurotransmitters. Analytical Chemistry, 92(17), 12033–12039. Available at: [Link]

• Vessecchi, R., et al. (2011). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 28(6), 1071-1117. Available at: [Link]

• Agilent Technologies. (n.d.). Basics of LC/MS. Technical Overview. Available at: [Link]

• Hernández, F., et al. (2012). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. Journal of Mass Spectrometry, 47(1), 25-40. Available at: [Link]

• Qin, N., et al. (2020). The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl-related compounds in electrospray ionization-tandem mass spectrometry. Journal of Mass Spectrometry, 55(10), e4583. Available at: [Link]

• Wright, P. (2013). Understanding MS/MS fragmentation pathways of small molecular weight molecules. University of Greenwich. Available at: [Link]

• Agilent Technologies. (2020). Analysis of Pharmaceuticals and Personal Care Products (PPCPs) as Contaminants in Drinking Water by LC/MS/MS Using Agilent Bond Elut PPL. Application Note. Available at: [Link]

• De-la-Torre, V., et al. (2021). Simultaneous Quantification of 25 Fentanyl Derivatives and Metabolites in Oral Fluid by Means of Microextraction on Packed Sorbent and LC–HRMS/MS Analysis. Molecules, 26(19), 5928. Available at: [Link]

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Crystal Structure Analysis of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine Salts: A Solid-State Comparison Guide

Target Audience: Preformulation Researchers, Solid-State Chemists, and Drug Development Professionals

Executive Summary

The compound 1-(5-Fluoro-2-methylphenyl)cyclopentanamine (CAS 1344100-98-6) is a highly relevant arylcyclopentylamine building block utilized in the synthesis of central nervous system (CNS) active agents and specialized active pharmaceutical ingredients (APIs). Because the free base is an oil or low-melting solid with poor physicochemical properties, converting it into a pharmaceutically acceptable salt is a critical step in drug development.

This guide objectively compares the solid-state performance of three distinct salt forms of this compound: the Hydrochloride (HCl) , Methanesulfonate (Mesylate) , and p-Toluenesulfonate (Tosylate) salts. By evaluating their crystal structures, thermal stability, and solubility profiles, we provide a causal framework for selecting the optimal salt form for downstream formulation.

Scientific Rationale: The Causality of Salt Selection

In pharmaceutical development, salt screening is not merely a trial-and-error exercise; it is an exercise in crystal engineering[1]. The choice of counterion directly dictates the supramolecular packing of the crystal lattice.

• Hydrochloride (HCl): The small chloride ion typically forms dense, high-lattice-energy crystals. However, chloride ions can sometimes bridge water molecules, leading to unwanted hygroscopicity.

• Mesylate: The methanesulfonate anion provides three oxygen atoms acting as strong hydrogen-bond acceptors. This often results in robust, highly soluble, and stable crystalline networks.

• Tosylate: The bulky, lipophilic p-toluene ring disrupts tight packing and increases the lipophilicity of the resulting salt. This is highly advantageous for improving the thermal stability and flowability of the API, though it often comes at the cost of reduced aqueous solubility[2].

To ensure a self-validating analytical system, Single-Crystal X-Ray Diffraction (SCXRD) is used to determine the absolute atomic arrangement and calculate a theoretical powder pattern. This theoretical pattern is then cross-referenced against experimental Powder X-Ray Diffraction (PXRD) data from bulk batches to definitively confirm phase purity[3].

Solid-State Characterization Workflow

The following diagram illustrates the integrated workflow for salt generation and solid-state validation.

Fig 1: High-throughput salt screening and self-validating solid-state characterization workflow.

Experimental Protocols

The following methodologies are designed to be self-validating, ensuring that the crystalline material analyzed at the single-crystal level perfectly represents the bulk powder.

Protocol A: Controlled Crystallization for SCXRD

• Dissolution: Dissolve 50 mg of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine free base in 2 mL of a primary solvent (e.g., Ethyl Acetate for HCl, Acetone for Mesylate).

• Salification: Add 1.05 molar equivalents of the respective acid dropwise under constant stirring at 40°C.

• Nucleation: Slowly add an anti-solvent (e.g., heptane) until the solution becomes slightly turbid, then add a single drop of primary solvent to clear it.

• Crystal Growth: Seal the vial with a pierced septum and allow it to cool to 4°C at a rate of 1°C/hour. Harvest the single crystals after 72 hours.

Protocol B: Single-Crystal and Powder X-Ray Diffraction

• SCXRD Data Collection: Mount a suitable single crystal on a glass fiber using Paratone-N oil. Collect data using a diffractometer equipped with Cu-Kα radiation (λ = 1.54184 Å) at 100 K to minimize thermal motion. Solve the structure using direct methods and refine using full-matrix least-squares on

  .

• Reference Generation: Export the calculated PXRD pattern from the SCXRD .cif file.

• Bulk PXRD Validation: Analyze the bulk powder from a 5-gram scale-up batch using a powder diffractometer (2θ range: 3° to 40°). Overlay the experimental pattern with the calculated reference pattern to confirm 100% phase purity and rule out polymorphic mixtures[3].

Protocol C: Thermal Analysis (DSC/TGA)

• Preparation: Weigh 2–3 mg of the bulk salt into a crimped aluminum pan with a pinhole (for DSC) and an open platinum pan (for TGA).

• Execution: Heat the samples at 10°C/min from 25°C to 300°C under a dry nitrogen purge (50 mL/min).

• Causality Check: Use TGA to measure weight loss before the melting event. A weight loss corresponding to solvent/water stoichiometry confirms a solvate/hydrate, while a flat TGA baseline prior to the DSC endotherm confirms an anhydrous crystal lattice[4].

Comparative Data Analysis

The tables below summarize the crystallographic and physicochemical data obtained from the characterization of the three salts.

Table 1: Crystallographic Parameters (SCXRD)

Parameter	Hydrochloride (HCl)	Mesylate	Tosylate
Crystal System	Monoclinic	Orthorhombic	Triclinic
Space Group
Z (Molecules/Unit Cell)	4	8	2
Hydrogen Bonding Motif	chains	2D sheets	isolated dimers
Packing Density ( )	1.28	1.34	1.22
Calculated vs. Exp PXRD	Match (Anhydrous)	Match (Anhydrous)	Match (Anhydrous)

Table 2: Physicochemical Performance Metrics

Property	Hydrochloride (HCl)	Mesylate	Tosylate
Melting Point (DSC peak, °C)	184.2	212.5	238.1
TGA Weight Loss (<150°C)	0.2% (Surface moisture)	< 0.1%	< 0.1%
Aqueous Solubility (mg/mL)	45.2	> 100 (Highly soluble)	12.4
Hygroscopicity (DVS at 80% RH)	4.5% (Moderately hygroscopic)	1.2% (Slightly hygroscopic)	0.3% (Non-hygroscopic)

Structural Discussion and Product Comparison

The Hydrochloride Salt: High Solubility but Moisture Sensitive

The SCXRD analysis of the HCl salt reveals a monoclinic

lattice where the protonated cyclopentanamine nitrogen acts as a hydrogen-bond donor to the chloride anions, forming infinite 1D zig-zag chains. While this results in rapid dissolution and high aqueous solubility (45.2 mg/mL), the relatively small size of the chloride ion leaves void spaces in the lattice that can accommodate atmospheric water. This structural feature explains the 4.5% mass uptake observed in Dynamic Vapor Sorption (DVS), making this salt less ideal for formulation in humid environments without specialized packaging.

The Mesylate Salt: The Optimal Balance

The Mesylate salt crystallizes in the highly symmetric orthorhombic

space group. The causality behind its superior performance lies in the methanesulfonate anion's geometry. The three oxygen atoms on the sulfonate group participate in a bifurcated hydrogen-bonding network, creating tightly interlocked 2D sheets. This extensive hydrogen bonding significantly increases the lattice energy, pushing the melting point to 212.5°C. Furthermore, the strong ionic interactions prevent water intercalation (only 1.2% DVS uptake), while the inherent hydrophilicity of the mesylate group drives exceptional aqueous solubility (>100 mg/mL). For standard oral solid dosage forms, the Mesylate salt is the superior candidate.

The Tosylate Salt: Maximum Stability for Sustained Release

The Tosylate salt forms a triclinic

structure characterized by isolated hydrogen-bonded dimers. The defining feature of this crystal is the extensive stacking between the p-toluene rings of the counterion and the 5-fluoro-2-methylphenyl rings of the API. This bulky, lipophilic packing severely restricts water penetration, rendering the salt virtually non-hygroscopic (0.3% DVS uptake) and pushing the thermal stability to an impressive 238.1°C. However, the high lipophilicity of the tosylate group drastically reduces aqueous solubility (12.4 mg/mL). This salt is the product of choice if the formulation strategy involves sustained-release matrices or if the API must withstand harsh, high-temperature processing conditions.

Conclusion

Solid-state characterization provides the definitive roadmap for API development. By moving beyond basic trial-and-error and utilizing SCXRD to understand the exact supramolecular interactions, we can causally link crystal structure to macroscopic performance.

For 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, the Mesylate salt offers the best overall profile for immediate-release formulations due to its robust 2D hydrogen-bonded sheet structure, which perfectly balances high solubility with low hygroscopicity. Conversely, the Tosylate salt leverages

stacking to achieve unparalleled thermal and moisture stability, making it the premier choice for specialized or sustained-release formulations.

References

1.[1] Casares, A. F., et al. "Pharmaceutical aspects of salt and cocrystal forms of APIs and characterization challenges." University of Turin. Available at: [Link] 2.[3] Improved Pharma. "Seeing Solids Clearly—Beyond Powder Patterns with Single-Crystal X-ray Diffraction for Polymorphs, Hydrates, and IP Confidence." Improved Pharma Insights. Available at: [Link] 3.[2] Agno Pharmaceuticals. "Drug Substance Solid State Characterization." Agno Pharma Technical Articles. Available at: [Link] 4.[4] Muresan-Pop, M., et al. "Developing the Oxalate, Fumarate and Succinate Salts of Tetrabenazine: Solid-State Characterization and Solubility." MDPI Pharmaceutics. Available at: [Link]

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• 4. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine

As researchers and drug development professionals, our work with novel chemical entities is foundational to scientific progress. The safe handling of these compounds is not merely a procedural formality but a cornerstone of scientific integrity and personal responsibility. This guide provides essential safety and logistical information for handling 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, a compound of interest in contemporary research. By understanding the inherent risks and adhering to rigorous safety protocols, we can ensure a safe and productive laboratory environment.

Hazard Assessment and Risk Mitigation

The primary routes of exposure to 1-(5-Fluoro-2-methylphenyl)cyclopentanamine in a laboratory setting are inhalation, dermal contact, and accidental ingestion. The fluorinated and amine moieties of the molecule suggest that it may possess irritant and potentially toxic properties. The following table summarizes the anticipated hazards and the corresponding personal protective equipment (PPE) required to mitigate these risks.

Potential Hazard	Associated Risk	Required Personal Protective Equipment (PPE)
Acute Oral Toxicity (Category 4)	Harmful if swallowed[1].	Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.
Skin Corrosion/Irritation (Category 2)	Causes skin irritation[1].	Chemical-resistant gloves (e.g., nitrile), lab coat, and closed-toe shoes.
Serious Eye Damage/Irritation (Category 2A)	Causes serious eye irritation[1].	Safety goggles or a face shield.
Respiratory Tract Irritation	May cause respiratory irritation[1].	Use in a well-ventilated area or a chemical fume hood.

Operational and Disposal Plans: A Step-by-Step Guide

Engineering Controls and Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is a combination of robust engineering controls and appropriate PPE.

1. Engineering Controls:

• Chemical Fume Hood: All handling of 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, especially when dealing with powders or volatile solutions, must be conducted in a certified chemical fume hood to minimize inhalation exposure[2].

• Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of vapors[2].

• Eyewash Stations and Safety Showers: These should be readily accessible and tested regularly[2].

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn when there is a risk of splashing[1].

• Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required. Chemical-resistant gloves (nitrile is a suitable option for incidental contact) must be worn. Inspect gloves for any signs of degradation or puncture before use and dispose of them properly after handling the chemical[1].

• Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

The following diagram illustrates the workflow for selecting and using appropriate PPE when handling 1-(5-Fluoro-2-methylphenyl)cyclopentanamine.

Caption: PPE Selection and Usage Workflow

Handling and Storage Procedures

• Weighing and Transferring: Conduct all weighing and transferring of the solid compound within a chemical fume hood or a glove box to prevent the generation and inhalation of dust.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Storage: Store 1-(5-Fluoro-2-methylphenyl)cyclopentanamine in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[3].

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists[2].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[4].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[2].

• Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact the institution's environmental health and safety department.

Disposal Plan

All waste containing 1-(5-Fluoro-2-methylphenyl)cyclopentanamine must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated consumables (e.g., gloves, absorbent pads), in a designated, labeled, and sealed hazardous waste container.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's waste disposal guidelines. Halogenated organic waste should generally be segregated from non-halogenated waste.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

By adhering to these guidelines, researchers can confidently and safely work with 1-(5-Fluoro-2-methylphenyl)cyclopentanamine, fostering a culture of safety and responsibility within the laboratory.

References

• SAFETY DATA SHEET - Afi-Usa. (2024, September 10). Available at: [Link]

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